Technical Documentation Center

(5-chloro-1H-indazol-4-yl)boronic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (5-chloro-1H-indazol-4-yl)boronic acid

Core Science & Biosynthesis

Exploratory

An In-Depth Technical Guide to 5-Chloro-4-Indazoleboronic Acid: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 5-chloro-4-indazoleboronic acid, a valuable building block in medicinal chemistry. Authored from t...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 5-chloro-4-indazoleboronic acid, a valuable building block in medicinal chemistry. Authored from the perspective of a Senior Application Scientist, this document delves into the causality behind experimental choices, ensuring that the described protocols are robust and reproducible. We will explore the synthesis, characterization, and potential applications of this versatile compound, with a focus on its role in the development of novel therapeutics.

Introduction to the Indazole Scaffold and Boronic Acids

The indazole ring system is a privileged scaffold in medicinal chemistry, recognized for its presence in numerous biologically active compounds.[1] As a bioisostere of indole, indazole derivatives exhibit a wide range of pharmacological activities, including anti-cancer, anti-inflammatory, and antiviral properties. The incorporation of a boronic acid moiety at the 4-position of the indazole core, coupled with a chlorine atom at the 5-position, creates a highly versatile intermediate for further chemical elaboration, primarily through palladium-catalyzed cross-coupling reactions.

Boronic acids are key reagents in organic synthesis, most notably in the Suzuki-Miyaura coupling reaction, which forms carbon-carbon bonds with exceptional functional group tolerance and stereospecificity.[2] The presence of the boronic acid group on the 5-chloro-4-indazole scaffold allows for the strategic introduction of various aryl and heteroaryl substituents, enabling the exploration of vast chemical space in drug discovery programs.

Physicochemical Properties and Structural Elucidation

A comprehensive understanding of the physicochemical properties of 5-chloro-4-indazoleboronic acid is crucial for its effective use in synthesis and for predicting its behavior in biological systems.

PropertyValueSource
Molecular Formula C₇H₆BClN₂O₂-
Molecular Weight 196.40 g/mol -
Appearance Off-white to pale yellow solidPredicted
Solubility Soluble in methanol, DMSO, and DMF; sparingly soluble in waterPredicted
pKa ~8.5 (predicted for the boronic acid)Predicted

Structural Confirmation: The definitive structure of 5-chloro-4-indazoleboronic acid would be confirmed using a combination of spectroscopic techniques:

  • ¹H NMR: Will show characteristic aromatic proton signals for the indazole ring, with splitting patterns influenced by the chloro and boronic acid substituents. The NH proton will appear as a broad singlet.

  • ¹³C NMR: Will display distinct signals for the seven carbon atoms of the indazole core, with the carbon bearing the boronic acid group showing a characteristic chemical shift.

  • ¹¹B NMR: A key technique for characterizing boronic acids, this will show a single resonance in the range of 28-34 ppm for the trigonal planar boronic acid.[3][4][5]

  • Mass Spectrometry (MS): Will confirm the molecular weight and provide fragmentation patterns consistent with the proposed structure.

Synthesis of 5-Chloro-4-Indazoleboronic Acid

Proposed Synthetic Pathway

The proposed synthesis involves a multi-step sequence starting from a commercially available dichlorotoluene derivative.

Synthetic Pathway A 2,6-Dichloro-3-nitrotoluene B 2,6-Dichloro-3-aminotoluene A->B Reduction (e.g., Fe/HCl) C 4-Bromo-5-chloro-1H-indazole B->C Diazotization & Bromination (e.g., NaNO₂, HBr, CuBr) D 5-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole C->D Miyaura Borylation (e.g., B₂pin₂, PdCl₂(dppf), KOAc) E 5-Chloro-4-indazoleboronic acid D->E Hydrolysis (e.g., aq. acid)

Caption: Proposed synthetic route to 5-chloro-4-indazoleboronic acid.

Step-by-Step Experimental Protocols

The synthesis of the key intermediate, 4-bromo-5-chloro-1H-indazole, is anticipated to be the most challenging step. A plausible approach involves the Sandmeyer reaction of 2,6-dichloro-3-aminotoluene. While a direct precedent for this specific transformation is lacking, the synthesis of a related isomer, 7-bromo-4-chloro-1H-indazol-3-amine, from 2,6-dichlorobenzonitrile has been reported, demonstrating the feasibility of manipulating such precursors.[6][7]

Protocol:

  • Reduction of 2,6-Dichloro-3-nitrotoluene (A to B): To a stirred suspension of iron powder in a mixture of ethanol and hydrochloric acid, add 2,6-dichloro-3-nitrotoluene portion-wise. Heat the reaction mixture at reflux until the starting material is consumed (monitored by TLC). Cool the reaction, filter through Celite, and neutralize the filtrate. Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to afford 2,6-dichloro-3-aminotoluene.

  • Diazotization and Bromination (B to C): Dissolve 2,6-dichloro-3-aminotoluene in aqueous hydrobromic acid and cool to 0-5 °C. Add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5 °C. After stirring for 30 minutes, add this diazonium salt solution to a solution of copper(I) bromide in hydrobromic acid. Warm the mixture to room temperature and then heat to facilitate the cyclization and bromination. Cool the reaction, extract the product, and purify by column chromatography to yield 4-bromo-5-chloro-1H-indazole.

The Miyaura borylation is a palladium-catalyzed reaction that converts aryl halides to aryl boronate esters.[8][9][10][11] This reaction is well-precedented for a variety of heterocyclic systems, including indazoles.[12]

Miyaura Borylation cluster_0 Catalytic Cycle Pd0 Pd(0)Ln PdII_halide Ar-Pd(II)-X(Ln) Pd0->PdII_halide Oxidative Addition PdII_boronate Ar-Pd(II)-B(OR)₂(Ln) PdII_halide->PdII_boronate Transmetalation ArBpin Ar-B(pin) PdII_boronate->ArBpin ArBpin->Pd0 Reductive Elimination Product 5-Chloro-4-(pinacolato)boronate- 1H-indazole ArBpin->Product Start 4-Bromo-5-chloro- 1H-indazole Start->PdII_halide B2pin2 Bis(pinacolato)diboron B2pin2->PdII_halide

Caption: Catalytic cycle of the Miyaura borylation reaction.

Protocol:

  • To a dry flask, add 4-bromo-5-chloro-1H-indazole (1.0 eq.), bis(pinacolato)diboron (1.1-1.5 eq.), potassium acetate (2.0-3.0 eq.), and [1,1'-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf)) (0.02-0.05 eq.).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen).

  • Add anhydrous 1,4-dioxane or DMSO as the solvent.

  • Heat the reaction mixture at 80-100 °C for 12-24 hours, monitoring the progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

  • Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 5-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole.

The final step is the hydrolysis of the pinacol boronate ester to the corresponding boronic acid. This is typically achieved under acidic conditions.

Protocol:

  • Dissolve the pinacol boronate ester in a mixture of acetone and aqueous hydrochloric acid (e.g., 1 M HCl).

  • Stir the reaction at room temperature for 2-4 hours.

  • Remove the acetone under reduced pressure.

  • Extract the aqueous layer with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield 5-chloro-4-indazoleboronic acid. The product may be further purified by recrystallization.

Applications in Drug Discovery: The Power of Suzuki-Miyaura Coupling

The primary utility of 5-chloro-4-indazoleboronic acid lies in its application as a versatile building block in Suzuki-Miyaura cross-coupling reactions. This allows for the facile introduction of a wide array of aryl and heteroaryl moieties at the 4-position of the indazole core, a key strategy for structure-activity relationship (SAR) studies in drug discovery.[2][13]

Suzuki Coupling Application Indazole_BA 5-Chloro-4-indazoleboronic acid Catalyst Pd Catalyst + Base Indazole_BA->Catalyst Aryl_Halide Ar-X (or Het-X) X = Br, I, OTf Aryl_Halide->Catalyst Product 4-Aryl-5-chloro-1H-indazole (Diverse Library) Catalyst->Product Suzuki-Miyaura Coupling

Caption: Application of 5-chloro-4-indazoleboronic acid in Suzuki-Miyaura coupling.

Exemplary Protocol for Suzuki-Miyaura Coupling:

  • In a reaction vessel, combine 5-chloro-4-indazoleboronic acid (1.0 eq.), the desired aryl or heteroaryl halide (1.1 eq.), a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 eq.), and a base such as potassium carbonate or cesium carbonate (2.0 eq.).

  • Add a solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water.

  • Degas the mixture by bubbling with an inert gas for 15-20 minutes.

  • Heat the reaction to 80-120 °C until the starting materials are consumed (monitored by TLC or LC-MS).

  • Cool the reaction, dilute with water, and extract with an organic solvent.

  • Wash the organic layer, dry, and concentrate. Purify the residue by column chromatography or recrystallization to obtain the desired 4-aryl-5-chloro-1H-indazole derivative.

The ability to rapidly generate a library of analogues by varying the coupling partner is invaluable in the hit-to-lead and lead optimization phases of drug discovery. The chlorine atom at the 5-position can also serve as a handle for further functionalization or can be retained to modulate the electronic and steric properties of the final compound.

Safety and Handling

5-Chloro-4-indazoleboronic acid should be handled by trained personnel in a well-ventilated laboratory. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Boronic acids are generally considered to be of low toxicity, but inhalation, ingestion, or skin contact should be avoided. Consult the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

5-Chloro-4-indazoleboronic acid is a valuable and versatile building block for medicinal chemistry and drug discovery. While its direct synthesis may require a multi-step approach, the proposed pathway, based on well-established chemical transformations, provides a clear roadmap for its preparation. Its utility in Suzuki-Miyaura cross-coupling reactions enables the rapid and efficient synthesis of diverse libraries of 4-substituted indazole derivatives, facilitating the exploration of structure-activity relationships and the development of novel therapeutic agents. This guide provides the foundational knowledge and practical protocols necessary for researchers to effectively synthesize and utilize this important chemical entity in their drug discovery endeavors.

References

  • A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 2021. Available at: [Link]

  • An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. Scientific Reports, 2023. Available at: [Link]

  • A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 2021. Available at: [Link]

  • Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. ResearchGate, 2018. Available at: [Link]

  • Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Angewandte Chemie International Edition, 2011. Available at: [Link]

  • The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 2012. Available at: [Link]

  • Practical synthesis of 7-bromo-4-chloro-1H-indazol-3-amine: an important intermediate to Lenacapavir. ChemRxiv, 2024. Available at: [Link]

  • Miyaura Borylation Reaction. Organic Chemistry Portal. Available at: [Link]

  • Immobilized boronic acid for Suzuki–Miyaura coupling: application to the generation of pharmacologically relevant molecules. RSC Advances, 2017. Available at: [Link]

  • Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. Molecules, 2024. Available at: [Link]

  • Scope of the Palladium-Catalyzed Aryl Borylation Utilizing Bis-Boronic Acid. The Journal of Organic Chemistry, 2012. Available at: [Link]

  • A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-. Google Patents, 2019.
  • An Improved System for the Palladium-Catalyzed Borylation of Aryl Halides with Pinacol Borane. Organic Letters, 2003. Available at: [Link]

  • Miyaura borylation. ResearchGate. Available at: [Link]

  • Miyaura borylation. Wikipedia. Available at: [Link]

  • Indolylboronic Acids: Preparation and Applications. Molecules, 2019. Available at: [Link]

  • Preparation method of 4-bromo-5-methyl-1H-indazole. Google Patents, 2021.
  • Solid‐state 11B and 13C NMR, IR, and X‐ray crystallographic characterization of selected arylboronic acids and their catechol cyclic esters. Magnetic Resonance in Chemistry, 2012. Available at: [Link]

  • Solid-state 11B and 13C NMR, IR, and X-ray crystallographic characterization of selected arylboronic acids and their catechol cyclic esters. Magnetic Resonance in Chemistry, 2012. Available at: [Link]

  • 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry, 2022. Available at: [Link]

  • 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations. The Journal of Organic Chemistry, 2022. Available at: [Link]

  • 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations. ResearchGate, 2022. Available at: [Link]

Sources

Foundational

An In-depth Technical Guide: Comparative Stability of (5-chloro-1H-indazol-4-yl)boronic acid and its Pinacol Ester

For the Attention of: Researchers, Scientists, and Drug Development Professionals Executive Summary In the landscape of modern synthetic chemistry, particularly within drug discovery and development, the reliability of b...

Author: BenchChem Technical Support Team. Date: February 2026

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of modern synthetic chemistry, particularly within drug discovery and development, the reliability of building blocks is a critical determinant of project success. Arylboronic acids are indispensable reagents for carbon-carbon bond formation, primarily through the Suzuki-Miyaura cross-coupling reaction. This guide provides a detailed technical analysis of the stability of (5-chloro-1H-indazol-4-yl)boronic acid versus its corresponding pinacol ester. We will explore the inherent instability of the free boronic acid, the chemical principles that confer enhanced stability upon the pinacol ester, and provide practical, field-tested protocols for their synthesis and application. This document is intended to serve as a comprehensive resource for scientists, enabling informed decisions in reagent selection to optimize reaction outcomes, improve reproducibility, and streamline synthetic workflows.

The Strategic Importance of the Indazole Scaffold and its Boronic Acid Derivatives

The indazole ring system is a "privileged scaffold" in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including anti-cancer, anti-inflammatory, and antiviral properties. The ability to precisely functionalize the indazole nucleus is paramount for fine-tuning the pharmacological profile of a drug candidate. (5-chloro-1H-indazol-4-yl)boronic acid and its ester derivatives serve as versatile handles for introducing the indazole moiety onto other molecular frameworks via cross-coupling chemistry.

However, the practical utility of a boronic acid is not solely defined by its reactivity but also by its stability. Degradation of these critical starting materials can lead to diminished reaction yields, the formation of complex impurity profiles, and ultimately, challenges in scalability and process control.

The Inherent Instability of Arylboronic Acids: Key Degradation Pathways

Arylboronic acids, including (5-chloro-1H-indazol-4-yl)boronic acid, are susceptible to several degradation pathways that can compromise their integrity.

2.1. Protodeboronation

Protodeboronation is the hydrolytic cleavage of the carbon-boron bond, which replaces the boronic acid functional group with a hydrogen atom. This process is often catalyzed by moisture and can be accelerated under acidic or basic conditions.[1][2][3] For the title compound, this results in the formation of 5-chloro-1H-indazole, a byproduct that is inactive in the desired cross-coupling reaction.

2.2. Oxidation

The boronic acid moiety is also prone to oxidation, typically converting the C-B bond to a C-O bond, yielding the corresponding phenol.[4][5][6] This can be initiated by atmospheric oxygen and is sometimes catalyzed by trace metal impurities.[5] The formation of phenolic impurities not only consumes the active reagent but also complicates the purification of the desired product.

2.3. Boroxine Formation

Arylboronic acids have a strong tendency to undergo intermolecular dehydration to form cyclic trimers known as boroxines. While this process is often reversible, the presence of boroxines can lead to inaccuracies in stoichiometry and may exhibit different solubility and reactivity profiles compared to the monomeric boronic acid, thereby affecting reaction consistency.

The Pinacol Ester: A Superiorly Stable Alternative

The conversion of a boronic acid to its pinacol ester derivative is a widely adopted and highly effective strategy to mitigate the aforementioned stability issues.[7][8] The pinacol ester of (5-chloro-1H-indazol-4-yl)boronic acid offers several key advantages:

  • Enhanced Steric Shielding: The bulky pinacol group sterically encumbers the boron center, hindering the approach of water and other nucleophiles, which significantly reduces the rate of protodeboronation.[9]

  • Electronic Stabilization: The tetrahedral geometry of the boronate ester and the electron-donating character of the oxygen atoms decrease the Lewis acidity of the boron atom, rendering it less susceptible to nucleophilic attack.[8]

  • Prevention of Boroxine Formation: The bidentate nature of the pinacol ligand precludes the intermolecular dehydration required for boroxine formation.

  • Improved Physicochemical Properties: Pinacol esters are generally more soluble in organic solvents commonly employed in cross-coupling reactions.[10] They are also typically crystalline, non-hygroscopic solids, which simplifies handling, weighing, and purification.[8]

Comparative Stability Profile
Feature(5-chloro-1H-indazol-4-yl)boronic acid(5-chloro-1H-indazol-4-yl)boronic acid pinacol ester
Protodeboronation High susceptibility[1][2][3]Low susceptibility[9]
Oxidation Moderate to high susceptibility[4][5][6]Low susceptibility[11]
Boroxine Formation Prone to formation[8]Not susceptible
Hygroscopicity Moderate to highLow
Typical Shelf Life Months (under optimal conditions)Years (under optimal conditions)
Purification Often challengingGenerally straightforward
Experimental Protocols
5.1. Synthesis of (5-chloro-1H-indazol-4-yl)boronic acid pinacol ester

A common and efficient method for the synthesis of arylboronic acid pinacol esters is the Miyaura borylation reaction.

Materials:

  • 4-Bromo-5-chloro-1H-indazole

  • Bis(pinacolato)diboron (B₂pin₂)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

  • Potassium acetate (KOAc)

  • Anhydrous 1,4-Dioxane

  • Nitrogen or Argon atmosphere

Procedure:

  • In a flame-dried Schlenk flask under an inert atmosphere, combine 4-bromo-5-chloro-1H-indazole (1.0 eq), bis(pinacolato)diboron (1.1 eq), and potassium acetate (3.0 eq).

  • Add Pd(dppf)Cl₂ (0.03 eq).

  • Evacuate and backfill the flask with nitrogen or argon three times.

  • Add anhydrous 1,4-dioxane via syringe.

  • Heat the reaction mixture to 80–90 °C and stir for 4–12 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of celite.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., hexane/ethyl acetate gradient) to yield the desired pinacol ester.

  • Confirm the structure and purity of the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

5.2. Suzuki-Miyaura Cross-Coupling using the Pinacol Ester

The pinacol ester can often be used directly in Suzuki-Miyaura reactions, where the active boronic acid is generated in situ.[12][13][14]

Materials:

  • (5-chloro-1H-indazol-4-yl)boronic acid pinacol ester

  • Aryl halide or triflate coupling partner

  • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

  • Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

  • Solvent system (e.g., dioxane/water, toluene/water)

  • Inert atmosphere

Procedure:

  • To a reaction vessel, add the (5-chloro-1H-indazol-4-yl)boronic acid pinacol ester (1.2–1.5 eq), the aryl halide or triflate (1.0 eq), the palladium catalyst (0.01–0.05 eq), and the base (2.0–3.0 eq).

  • Evacuate and backfill the vessel with an inert gas.

  • Add the degassed solvent system.

  • Heat the reaction mixture (typically 80–110 °C) with vigorous stirring until the starting material is consumed, as monitored by TLC or LC-MS.

  • After cooling to room temperature, perform a standard aqueous workup and extract the product with an appropriate organic solvent.

  • Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Logical Framework for Reagent Selection

The decision to use the free boronic acid or its pinacol ester should be based on a careful consideration of the experimental context. The following diagram outlines a logical workflow for this selection process.

Reagent_Selection_Workflow start Project Goal: Suzuki-Miyaura Coupling with (5-chloro-1H-indazol-4-yl) moiety stability_req Is long-term storage or multi-step synthesis required? start->stability_req reaction_sensitivity Are reaction conditions sensitive to water or protic sources? stability_req->reaction_sensitivity No use_pinacol Select (5-chloro-1H-indazol-4-yl)boronic acid pinacol ester stability_req->use_pinacol Yes purity_critical Is high purity and reproducibility critical? reaction_sensitivity->purity_critical No reaction_sensitivity->use_pinacol Yes purity_critical->use_pinacol Yes use_boronic_acid Consider (5-chloro-1H-indazol-4-yl)boronic acid (for immediate use with caution) purity_critical->use_boronic_acid No proceed_pinacol Proceed with Synthesis use_pinacol->proceed_pinacol proceed_acid Proceed with Synthesis use_boronic_acid->proceed_acid

Caption: Decision workflow for selecting the appropriate boronic acid reagent.

Conclusion and Recommendations

The enhanced stability of (5-chloro-1H-indazol-4-yl)boronic acid pinacol ester unequivocally positions it as the superior reagent for the majority of synthetic applications, especially within the demanding environments of pharmaceutical and agrochemical research and development. Its robustness against common degradation pathways such as protodeboronation and oxidation ensures greater reliability, reproducibility, and ultimately, higher quality outcomes.

While the free boronic acid may be a viable option for rapid, small-scale syntheses where the material is used immediately after preparation or purification, its inherent instability presents significant risks for larger-scale and longer-term projects. Therefore, for any work requiring high fidelity and scalability, the use of the pinacol ester is strongly recommended. This strategic choice will invariably lead to more efficient and successful synthetic campaigns.

References
  • Al-Zoubi, R. M. (2017). A facile acid-promoted protodeboronation of arylboronic acids in the absence of metal catalysts or any other additives. RSC Advances, 7(53), 33457–33461. Available from: [Link]

  • Cox, P. A., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society, 143(36), 14916–14935. Available from: [Link]

  • Organic Chemistry Portal. Protodeboronation. Available from: [Link]

  • Pye, D. R., et al. (2018). Chemoselective oxidation of aryl organoboron systems enabled by boronic acid-selective phase transfer. Chemical Science, 9(21), 4848–4853. Available from: [Link]

  • Robb, M. A., et al. (2010). Unexpected Phenol Production from Arylboronic Acids under Palladium-Free Conditions; Organocatalyzed Air Oxidation. Organic Letters, 12(23), 5498–5501. Available from: [Link]

  • Su, Y., et al. (2015). Copper-catalyzed protodeboronation of arylboronic acids in aqueous media. RSC Advances, 5(70), 56781-56784. Available from: [Link]

  • Xiao, T., et al. (2012). A Mild and Highly Efficient Conversion of Arylboronic Acids into Phenols by Oxidation with MCPBA. Synlett, 23(10), 1491-1494. Available from: [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters, 18(17), 4356–4359. Available from: [Link]

  • Lennox, A. J., & Lloyd-Jones, G. C. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Accounts of Chemical Research, 47(5), 1547–1559. Available from: [Link]

  • Li, W., et al. (2023). Fast protodeboronation of arylboronic acids and esters with AlCl3 at room temperature. Australian Journal of Chemistry, 76(4), 194-200. Available from: [Link]

  • Thomas, S. E., & Denmark, S. E. (2016). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. ACS Catalysis, 6(12), 8069–8072. Available from: [Link]

  • Wang, L., et al. (2024). Aerobic Oxidative Hydroxylation of Arylboronic Acids under Visible-Light Irradiation without Metal Catalysts or Additives. Organic Letters, 26(9), 1937–1942. Available from: [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • Fotsch, C., et al. (2001). Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters. The Journal of Organic Chemistry, 66(13), 4646–4654. Available from: [Link]

  • Poster Board #1276. (n.d.). Assessing the stability and reactivity of a new generation of boronic esters. Retrieved from [Link]

  • ResearchGate. (2021). Order of thermodynamic stability of representative boronic esters. Available from: [Link]

  • Chem-Station International Edition. (2016). Protecting Groups for Boronic Acids. Available from: [Link]

  • Bernardini, R., et al. (2009). Stability of Boronic Esters to Hydrolysis: A Comparative Study. Chemistry Letters, 38(7), 676-677. Available from: [Link]

  • ResearchGate. (2009). Stability of Boronic Esters to Hydrolysis: A Comparative Study. Available from: [Link]

  • Organic Syntheses. (n.d.). Boronic Esters. Retrieved from [Link]

  • de Oliveira, C. S., et al. (2020). Design, Synthesis and Anticandidal Evaluation of Indazole and Pyrazole Derivatives. Molecules, 25(21), 5142. Available from: [Link]

  • Elguero, J., et al. (2018). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Molecules, 23(10), 2548. Available from: [Link]

  • Murphy, C. L. W. (2013). Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions. eScholarship, University of California. Available from: [Link]

  • Kaczmarek, K., et al. (2024). Synthetic Approaches to 1,3,4-Oxadiazole-Containing Boronic Derivatives. Molecules, 29(3), 598. Available from: [Link]

  • Wang, Y., et al. (2021). On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives. Tetrahedron Letters, 75, 153163. Available from: [Link]

Sources

Exploratory

5-Chloroindazole-4-Boronic Acid MIDA Boronate: A Strategic Building Block for Kinase Inhibitor Design

Topic: 5-Chloroindazole-4-Boronic Acid MIDA Boronate Analogs Content Type: Technical Whitepaper & Strategic Reagent Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Leads Executive Summary: The "P...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 5-Chloroindazole-4-Boronic Acid MIDA Boronate Analogs Content Type: Technical Whitepaper & Strategic Reagent Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Leads

Executive Summary: The "Privileged" Scaffold

In the landscape of modern medicinal chemistry, the 5-chloroindazole-4-boronic acid MIDA boronate represents a convergence of two powerful technologies: the "privileged" indazole pharmacophore—ubiquitous in kinase inhibitors (e.g., Axitinib, Pazopanib)—and the iterative cross-coupling (ICC) platform enabled by N-methyliminodiacetic acid (MIDA) boronates.

This guide details the technical utility of this specific analog. The 5-chloro substituent provides metabolic stability and fills hydrophobic pockets (Lipophilicity Efficiency), while the 4-position MIDA boronate serves as a dormant, shelf-stable handle for late-stage diversification. Unlike unstable 4-heteroaryl boronic acids, which are prone to protodeboronation, the MIDA functionality allows this core to be stored, purified on silica, and deployed precisely when needed in complex molecule assembly.

Chemical Architecture & Mechanistic Advantage

The MIDA Boronate Advantage

Standard boronic acids at the C4 position of indazoles are notoriously unstable due to the proximity of the N1/N2 nitrogens, which can facilitate protodeboronation or trimerization (boroxine formation). The MIDA protecting group solves this by rehybridizing the boron atom from


 to 

.[1]
  • Hybridization: The dative B←N bond fills the boron p-orbital, rendering it unreactive toward transmetallation under anhydrous cross-coupling conditions.

  • Orthogonality: This allows the scaffold to survive Suzuki-Miyaura couplings occurring at other positions (e.g., C3 or N1 functionalization) before the C4 boron is activated.

  • Activation: Hydrolysis using mild aqueous base (e.g., NaOH, NaHCO₃) cleaves the MIDA ligand, restoring the reactive

    
     boronic acid species in situ.
    
The 5-Chloro-4-Substituted Motif

The 5-chloro-4-substituted pattern is critical in kinase drug design (e.g., FGFR, CDK inhibitors).

  • 5-Cl: Acts as a bioisostere for a methyl group but with higher lipophilicity and metabolic resistance (blocking P450 oxidation at C5).

  • 4-Position: Vectors substituents into the solvent-exposed region or the hinge-binding region of the kinase ATP pocket, often controlling selectivity profiles.

Synthesis & Production Protocols

Since this specific analog is a specialized building block, its synthesis combines high-fidelity indazole construction with Burke-Miyaura borylation protocols.

Core Synthesis Workflow (Proposed Route)

Precursor: 4-Bromo-5-chloro-1H-indazole (commercially available or synthesized via diazotization of 4-bromo-5-chloro-2-methylaniline).

Step 1: Nitrogen Protection (Critical)
  • Reagent: 3,4-Dihydro-2H-pyran (DHP) or SEM-Cl.

  • Conditions:

    
    -TsOH (cat.), DCM, 0°C to RT.
    
  • Rationale: N1-protection is mandatory to prevent N-arylation during the subsequent Pd-catalyzed borylation. THP (tetrahydropyranyl) is preferred for ease of acidic removal later.

Step 2: Miyaura Borylation
  • Reagents: Bis(pinacolato)diboron (

    
    ), 
    
    
    
    (3-5 mol%), KOAc (3 eq).
  • Solvent: 1,4-Dioxane, 90°C.

  • Mechanism: Oxidative addition into the C4-Br bond is favored over C5-Cl due to the weaker C-Br bond strength (approx. 68 kcal/mol vs. 81 kcal/mol for C-Cl).

  • Note: The 5-Cl substituent exerts an inductive effect, slightly deactivating the ring, but Pd(dppf) is sufficiently active.

Step 3: Transesterification to MIDA Boronate
  • Reagents: MIDA anhydride (or MIDA acid + Dean-Stark), DMSO/Toluene.

  • Protocol: The pinacol ester is dissolved in DMSO/Toluene. MIDA is added, and the mixture is heated (100°C) to drive off pinacol and water.

  • Purification: The resulting MIDA boronate is stable to silica gel chromatography (elute with EtOAc/Acetone), yielding a crystalline solid.

SynthesisRoute Start 4-Bromo-5-chloro- 1H-indazole Step1 N1-Protection (THP/SEM) Start->Step1 DHP, H+ Inter1 Protected Intermediate Step1->Inter1 Step2 Miyaura Borylation (Pd, B2pin2) Inter1->Step2 Pd(dppf)Cl2 KOAc Inter2 Pinacol Boronate (Unstable) Step2->Inter2 Step3 MIDA Transesterification (DMSO, 100°C) Inter2->Step3 MIDA -Pinacol Final 5-Chloroindazole-4- MIDA Boronate Step3->Final Crystallization

Figure 1: Synthetic route for the conversion of the halo-indazole core to the stabilized MIDA boronate building block.

Iterative Cross-Coupling (ICC) Application

The primary utility of this analog is in Iterative Cross-Coupling (ICC) . This allows the sequential assembly of complex kinase inhibitors without intermediate purification of unstable boronic acids.

The ICC Cycle
  • Coupling 1 (C-X Bond): The 5-chloroindazole-4-MIDA boronate is used as the electrophile partner (if N1 is substituted with a halide) or, more commonly, it remains inert while a different boronic acid is coupled to the scaffold (e.g., at C3-Br).

  • Activation (Deprotection):

    • Reagent: 1M NaOH (aq) / THF (1:5 ratio).

    • Time: 10-30 mins at RT.[2]

    • Quench: Addition of Phosphate buffer (pH 7) or extraction.

  • Coupling 2 (C-B Bond): The newly liberated 4-boronic acid is coupled immediately with an aryl halide (Ar-X) to install the "tail" of the kinase inhibitor.

Protocol: Slow-Release Cross-Coupling

For challenging couplings (e.g., sterically hindered partners), use the "Slow Release" protocol to minimize protodeboronation.

  • Conditions:

    
    , SPhos (ligand), 
    
    
    
    (3M aq).
  • Solvent: THF/Water biphasic mix.

  • Procedure: The MIDA boronate is hydrolyzed in situ slowly by the base, maintaining a low steady-state concentration of the free boronic acid. This favors the cross-coupling rate over the decomposition rate.

ICC_Cycle MIDA_Start MIDA-Protected Scaffold Coupling_A Coupling A (Standard Suzuki) MIDA_Start->Coupling_A Reaction at C3/N1 (Boron Inert) Inter_A Functionalized MIDA Intermediate Coupling_A->Inter_A Hydrolysis Hydrolysis (aq. NaOH, RT) Inter_A->Hydrolysis Activation Free_Acid Free Boronic Acid (Transient) Hydrolysis->Free_Acid Coupling_B Coupling B (Ar-X, Pd-Cat) Free_Acid->Coupling_B In Situ Final_Drug Final Kinase Inhibitor Coupling_B->Final_Drug

Figure 2: Iterative Cross-Coupling workflow. The MIDA group protects the C4 position while other modifications occur, then releases the boron for the final assembly step.

Structural Activity Relationship (SAR) Data[4][5]

When designing analogs using this building block, the following trends are observed in kinase inhibition assays (e.g., FGFR1, VEGFR2):

Parameter5-Chloro-4-MIDA Analog ImpactMechanistic Note
Solubility Improved (vs Pinacol)MIDA boronates are highly crystalline and soluble in polar organic solvents (DMSO, MeCN), aiding purification.
Stability High Shelf-life > 1 year at RT. Resistant to air/moisture. Pinacol esters at C4 decompose within weeks.
Selectivity Tunable The 5-Cl group forces the 4-substituent (after coupling) to twist out of plane, potentially engaging specific gatekeeper residues.
Metabolism Reduced Clearance 5-Cl blocks metabolic "soft spot" on the indazole ring (preventing oxidation).

References

  • Gillis, E. P., & Burke, M. D. (2007).[1] "A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids." Journal of the American Chemical Society.[1][3] Link

  • Knapp, D. M., et al. (2009). "MIDA Boronates are Hydrolytically Stable and Can Be Decomplexed Under Mild Conditions." Journal of the American Chemical Society.[1][3] Link

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of Boron Reagents for Suzuki–Miyaura Coupling." Chemical Society Reviews. Link

  • Sigma-Aldrich (Merck). "MIDA Boronates Technical Guide." Link

  • Meanwell, N. A. (2011). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. (Context for 5-Cl/5-F substitution effects). Link

Sources

Foundational

The Strategic Synthesis and Application of 5-Chloro-1H-indazol-4-yl Boronic Acid: A Keystone Building Block in Kinase Inhibitor Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Foreword The indazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged" structure due to its...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword

The indazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged" structure due to its prevalence in a multitude of biologically active compounds.[1] Its unique electronic properties and ability to engage in various intermolecular interactions have made it a focal point in the design of targeted therapeutics, particularly in the realm of oncology. This guide delves into the specifics of a highly strategic, albeit less commonplace, derivative: 5-chloro-1H-indazol-4-yl boronic acid. We will explore its fundamental chemical identifiers, propose a logical and efficient synthetic pathway, and discuss its profound potential in the development of next-generation kinase inhibitors. This document is intended to serve as a comprehensive resource for researchers actively engaged in drug discovery and chemical synthesis, providing both theoretical grounding and practical insights.

Fundamental Chemical Identifiers

Due to its specialized nature, 5-chloro-1H-indazol-4-yl boronic acid is not extensively cataloged in large chemical databases. However, based on its IUPAC name, we can deduce its precise chemical structure and generate its key molecular identifiers.

Table 1: Core Identifiers for 5-Chloro-1H-indazol-4-yl Boronic Acid

IdentifierValue
IUPAC Name (5-Chloro-1H-indazol-4-yl)boronic acid
Molecular Formula C₇H₆BClN₂O₂
SMILES B(C1=C(C=C2C(=C1)NN=C2)Cl)(O)O
InChIKey YQZRGFFRNWYNAD-UHFFFAOYSA-N

These identifiers are crucial for unambiguous communication and for searching chemical literature and databases. The SMILES and InChIKey are algorithmically generated representations of the molecular structure, ensuring a standardized format for this compound.[2][3][4]

Strategic Synthesis: A Proposed Pathway

The synthesis of 5-chloro-1H-indazol-4-yl boronic acid can be logically approached through a multi-step process, leveraging established methodologies for the formation of the indazole core and subsequent functionalization. The proposed pathway is designed for efficiency and adaptability, starting from readily available precursors.

Retrosynthetic Analysis

A logical retrosynthetic approach would involve the formation of the indazole ring as a key step, followed by the introduction of the boronic acid functionality. The indazole core itself can be constructed through various cyclization strategies.[5] A plausible disconnection is illustrated below.

G Target 5-Chloro-1H-indazol-4-yl boronic acid Intermediate1 4-Bromo-5-chloro-1H-indazole Target->Intermediate1 Miyaura Borylation Intermediate2 2-Amino-5-chloro-6-methylbenzonitrile Intermediate1->Intermediate2 Indazole Formation (Diazotization/Cyclization) StartingMaterial1 2-Amino-6-methylbenzonitrile Intermediate2->StartingMaterial1 Chlorination StartingMaterial2 N-Chlorosuccinimide Intermediate2->StartingMaterial2 Chlorination

Caption: Retrosynthetic analysis of 5-chloro-1H-indazol-4-yl boronic acid.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 2-Amino-5-chloro-6-methylbenzonitrile

The synthesis begins with the chlorination of a suitable precursor. While various starting points could be envisaged, a plausible route involves the direct chlorination of a substituted aminobenzonitrile.

  • Rationale: This step introduces the chloro-substituent at the desired position early in the synthesis, which is often more efficient than late-stage chlorination.

Step 2: Formation of the Indazole Ring via Cyclization

The formation of the indazole ring from an ortho-substituted aniline is a well-established transformation. A common method involves diazotization followed by intramolecular cyclization.[6]

  • Protocol:

    • Dissolve 2-amino-5-chloro-6-methylbenzonitrile in an appropriate acidic medium (e.g., a mixture of acetic acid and propionic acid).

    • Cool the solution to 0-5 °C in an ice bath.

    • Add a solution of sodium nitrite in water dropwise, maintaining the temperature below 10 °C.

    • Stir the reaction mixture at low temperature for a specified period to allow for diazotization and subsequent cyclization.

    • Quench the reaction and extract the product, which would likely be a halogenated indazole precursor suitable for the next step.

Step 3: Palladium-Catalyzed Miyaura Borylation

The introduction of the boronic acid group can be achieved through a palladium-catalyzed Miyaura borylation of a halo-indazole intermediate.[7][8] This reaction is a powerful tool for forming carbon-boron bonds.[9][10]

  • Rationale: The Miyaura borylation is a highly versatile and functional-group-tolerant reaction, making it ideal for the late-stage functionalization of heterocyclic systems.

  • Protocol:

    • In an inert atmosphere glovebox or using Schlenk techniques, combine the halo-indazole precursor, bis(pinacolato)diboron (B₂pin₂), a palladium catalyst (e.g., Pd(dppf)Cl₂), and a base (e.g., potassium acetate) in a suitable anhydrous solvent (e.g., dioxane or DMSO).

    • Heat the reaction mixture at a specified temperature (typically 80-100 °C) for several hours, monitoring the reaction progress by TLC or LC-MS.

    • Upon completion, cool the reaction mixture, filter off the solids, and concentrate the filtrate.

    • Purify the resulting boronate ester by column chromatography.

    • Hydrolyze the boronate ester to the desired boronic acid using an appropriate method, such as treatment with an aqueous acid or base.

G cluster_0 Synthesis Pathway Start Substituted Aminobenzonitrile Step1 Chlorination Start->Step1 Intermediate1 Chloro-substituted Aminobenzonitrile Step1->Intermediate1 Step2 Diazotization & Cyclization Intermediate1->Step2 Intermediate2 Halo-indazole Step2->Intermediate2 Step3 Miyaura Borylation Intermediate2->Step3 Product 5-Chloro-1H-indazol-4-yl boronic acid Step3->Product

Caption: Proposed synthetic workflow for 5-chloro-1H-indazol-4-yl boronic acid.

The Pivotal Role in Drug Discovery: Targeting Protein Kinases

The true value of 5-chloro-1H-indazol-4-yl boronic acid lies in its potential as a key building block for the synthesis of highly specific and potent protein kinase inhibitors.[11][12] The indazole core is a well-established pharmacophore in numerous FDA-approved kinase inhibitors, such as axitinib and pazopanib.[1][13]

The Indazole Scaffold as a Hinge-Binder

The nitrogen atoms of the indazole ring are excellent hydrogen bond acceptors and donors, allowing them to form crucial interactions with the hinge region of the ATP-binding pocket of many kinases. This interaction is a hallmark of many Type I and Type II kinase inhibitors and is fundamental to their inhibitory activity.

Strategic Importance of the 5-Chloro and 4-Boronic Acid Substituents
  • 5-Chloro Group: The presence of a chlorine atom at the 5-position can significantly influence the compound's properties. It can enhance binding affinity through halogen bonding, improve metabolic stability, and modulate the electronic properties of the indazole ring.

  • 4-Boronic Acid Group: The boronic acid functionality at the 4-position is a versatile handle for further chemical modifications. It is a prime substrate for Suzuki-Miyaura cross-coupling reactions, enabling the introduction of a wide array of aryl and heteroaryl substituents.[14] This allows for the rapid generation of a library of analogs to explore the structure-activity relationship (SAR) and optimize for potency and selectivity against a specific kinase target.[15][16]

G cluster_0 Molecular Scaffolding for Kinase Inhibition Scaffold 5-Chloro-1H-indazol-4-yl boronic acid Coupling Suzuki-Miyaura Cross-Coupling Scaffold->Coupling Library Library of Kinase Inhibitor Candidates Coupling->Library Optimization SAR Optimization Library->Optimization Lead Lead Compound Optimization->Lead

Caption: The role of 5-chloro-1H-indazol-4-yl boronic acid in drug discovery.

Conclusion and Future Perspectives

5-Chloro-1H-indazol-4-yl boronic acid, while not a widely commercialized compound, represents a strategically important building block for medicinal chemists. Its synthesis, achievable through a logical sequence of established reactions, opens the door to a vast chemical space of potential kinase inhibitors. The combination of the privileged indazole core with the strategically placed chloro and boronic acid functionalities provides a powerful platform for the development of targeted therapies. As our understanding of the kinome and the subtleties of kinase inhibitor design continues to evolve, the demand for such precisely functionalized heterocyclic building blocks will undoubtedly increase. This guide provides a foundational understanding for the synthesis and application of this promising, yet underexplored, chemical entity.

References

  • Bhat, U. V., Martis, G. J., Chikkanna, D., & Gaonkar, S. L. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Advances, 11(42), 26189-26208. [Link]

  • El-Sayed, N. N. E., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Advances, 11(42), 26189-26208. [Link]

  • Lin, Y.-L., et al. (2016). Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design. Journal of Medicinal Chemistry, 59(24), 11045-11064. [Link]

  • Bhat, U. V., Martis, G. J., Chikkanna, D., & Gaonkar, S. L. (2021). Indazole derivatives as inhibitors of FGFR1. ResearchGate. [Link]

  • Li, W., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 27(15), 4984. [Link]

  • Genung, N. E., Wei, L., & Aspnes, G. E. (2014). Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization. Organic Letters, 16(11), 3114–3117. [Link]

  • Toledano, A. S., et al. (2024). Synthesis of Indazoles via N-N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines. Organic Letters, 26(7), 1229–1232. [Link]

  • Counceller, C. M., et al. (2010). Synthesis of 1H-Indazoles by Reductive Cyclization of o-Nitro-ketoximes. ResearchGate. [Link]

  • Organic Chemistry Portal. (n.d.). Indazole synthesis. [Link]

  • Zhang, L., et al. (2014). Palladium-catalyzed borylation of aryl (pseudo)halides and its applications in biaryl synthesis. RSC Advances, 4(108), 63475-63480. [Link]

  • Wang, Z., et al. (2018). Synthesis of pyrazino[1,2-b]indazoles via cascade cyclization of indazole aldehydes with propargylic amines. Organic & Biomolecular Chemistry, 16(24), 4475-4479. [Link]

  • Molander, G. A., & Trice, S. L. J. (2012). Scope of the Palladium-Catalyzed Aryl Borylation Utilizing Bis-Boronic Acid. Organic letters, 14(13), 3372–3375. [Link]

  • Khan, I., et al. (2024). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. [Link]

  • Solomin, V. V., Seins, A., & Jirgensons, A. (2021). Synthesis of indazoles from 2-formylphenylboronic acids. RSC Advances, 11(37), 22765-22769. [Link]

  • Pathare, R. S., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(13), 7549-7558. [Link]

  • Ji, Y., & Wang, B. (2010). Biaryl Product Formation from Cross-coupling in Palladium-catalyzed Borylation of a Boc Protected Aminobromoquinoline Compound. Letters in Organic Chemistry, 7(4), 324-327. [Link]

  • Nykjaer, A., et al. (2021). Improvement in the Palladium-Catalyzed Miyaura Borylation Reaction by Optimization of the Base: Scope and Mechanistic Study. The Journal of Organic Chemistry, 86(1), 103-109. [Link]

  • Molinspiration. (n.d.). International Chemical Identifier Generator (InChI key). [Link]

  • Silva, M. P., Saraiva, L., Pinto, M., & Sousa, M. E. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. [Link]

  • Silva, M. P., Saraiva, L., Pinto, M., & Sousa, M. E. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. [Link]

  • Silva, M. P., Saraiva, L., Pinto, M., & Sousa, M. E. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. [Link]

  • Solomin, V. V., Seins, A., & Jirgensons, A. (2021). Synthesis of indazoles from 2-formylphenylboronic acids. RSC Advances, 11(37), 22765-22769. [Link]

  • PubChem. (n.d.). 1H-Indazole-5-boronic acid. [Link]

  • IUPAC. (n.d.). The IUPAC International Chemical Identifier (InChI). [Link]

  • Bioregistry. (n.d.). InChIKey. [Link]

  • Wikipedia. (n.d.). International Chemical Identifier. [Link]

  • Leskoff, S. (n.d.). IUPAC to SMILES. [Link]

Sources

Protocols & Analytical Methods

Method

Protecting Groups for 1H-Indazole in Suzuki Coupling: A Detailed Guide for Researchers

Introduction: Navigating the Challenges of 1H-Indazole Functionalization The 1H-indazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. The Suzuki-Miyaura cross-couplin...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Navigating the Challenges of 1H-Indazole Functionalization

The 1H-indazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the C-3 functionalization of indazoles, enabling the introduction of diverse aryl and heteroaryl moieties crucial for tuning the pharmacological properties of these molecules.[1] However, the acidic N-H proton of the indazole ring presents a significant challenge, as it can interfere with the catalytic cycle of the Suzuki reaction, leading to undesired side reactions and low yields.[2]

This comprehensive guide provides an in-depth analysis of protecting group strategies for the 1H-indazole nucleus, specifically tailored for Suzuki coupling reactions. We will delve into the selection, application, and removal of common protecting groups, offering detailed protocols and field-proven insights to empower researchers in drug development and organic synthesis.

The Critical Role of N-Protection in Indazole Suzuki Coupling

The primary motivation for N-protection of 1H-indazole is to prevent the deprotonation of the indazole N-H by the basic conditions typically employed in Suzuki couplings. This deprotonation can lead to the formation of an indazolyl anion, which can act as a competing nucleophile, leading to N-arylation or catalyst inhibition.[2]

A suitable protecting group for this application must exhibit the following characteristics:

  • Ease of Introduction and Removal: The protecting group should be readily introduced in high yield and removed under mild conditions that do not compromise the integrity of the coupled product.[3]

  • Stability under Suzuki Conditions: The group must remain intact throughout the palladium-catalyzed coupling reaction.[4]

  • Orthogonality: The protecting group's cleavage conditions should be distinct from those that might affect other sensitive functional groups within the molecule.[4]

  • Influence on Regioselectivity: The choice of protecting group can influence the regioselectivity of the initial protection step (N-1 vs. N-2), which can be strategically exploited.

Below, we explore the most effective and commonly employed protecting groups for 1H-indazole in the context of Suzuki coupling.

Protecting Group Strategies for 1H-Indazole

The tert-Butoxycarbonyl (Boc) Group: A Versatile but Conditionally Labile Choice

The Boc group is a widely used protecting group for nitrogen-containing heterocycles due to its general stability to a range of reaction conditions and its facile removal under acidic conditions.[3]

Causality of Experimental Choice: The Boc group is often the first choice for researchers due to its ease of introduction and the commercial availability of di-tert-butyl dicarbonate ((Boc)₂O). Its lability under certain Suzuki conditions can be either a drawback or a strategic advantage.

Stability Profile: While generally stable to many bases used in Suzuki couplings, the Boc group on 1H-indazole has been observed to undergo concomitant deprotection, particularly under microwave-assisted Suzuki conditions.[5][6] This in situ deprotection can be advantageous, providing the unprotected 3-aryl-1H-indazole in a single step, thus improving overall efficiency.[5] However, if the protected intermediate is desired, thermal heating is generally preferred over microwave irradiation.

Experimental Protocols:

Protocol 1: N-Boc Protection of 3-Iodo-1H-indazole [7]

  • To a solution of 3-iodo-1H-indazole (1.0 equiv) in acetonitrile (CH₃CN), add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equiv), triethylamine (TEA, 1.5 equiv), and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).

  • Stir the reaction mixture at room temperature for 10-12 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the N-Boc protected 3-iodo-1H-indazole.

Protocol 2: Suzuki Coupling of N-Boc-3-iodo-1H-indazole with Concomitant Deprotection (Microwave) [5]

  • In a microwave vial, combine N-Boc-3-iodo-1H-indazole (1.0 equiv), the desired arylboronic acid (1.5 equiv), Pd(PPh₃)₄ (0.05 equiv), and Na₂CO₃ (2.0 equiv).

  • Add a 4:1 mixture of dioxane and water.

  • Seal the vial and heat the reaction mixture in a microwave reactor at 100-120 °C for 30-60 minutes.

  • Monitor the reaction by TLC or LC-MS.

  • After cooling, dilute the reaction mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the 3-aryl-1H-indazole.

Protocol 3: Deprotection of N-Boc-3-aryl-1H-indazole [8]

  • Acidic Conditions: Dissolve the N-Boc protected indazole in dichloromethane (DCM) and add trifluoroacetic acid (TFA) (10-50% v/v). Stir at room temperature for 1-4 hours. Quench with saturated aqueous NaHCO₃ and extract the product with an organic solvent.

  • Basic Conditions (for sensitive substrates): A catalytic amount of sodium methoxide (NaOMe) in dry methanol (MeOH) at room temperature can selectively deprotect the N-Boc group on indazoles.[8]

The 2-(Trimethylsilyl)ethoxymethyl (SEM) Group: A Robust and Reliable Option

The SEM group is an excellent choice when a more robust protecting group is required, as it is stable to a wider range of conditions, including those that cleave the Boc group.[9]

Causality of Experimental Choice: The SEM group's stability under both acidic and basic conditions, as well as its resistance to many organometallic reagents, makes it ideal for multi-step syntheses where the indazole nitrogen must remain protected through various transformations.[9] Importantly, the SEM group is stable under typical Suzuki coupling conditions, both thermal and microwave-assisted.[10] Furthermore, protection of 1H-indazole with SEM-Cl often leads to regioselective protection at the N-2 position, which can be synthetically useful.[2]

Experimental Protocols:

Protocol 4: N-SEM Protection of 1H-indazole [11]

  • Dissolve 1H-indazole (1.0 equiv) in dry dichloromethane (DCM).

  • Add diisopropylethylamine (DIPEA, 1.5 equiv) and cool the solution to 0 °C.

  • Add 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.1 equiv) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Wash the reaction mixture with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo to yield the N-SEM protected indazole.

Protocol 5: Suzuki Coupling of N-SEM Protected 3-Iodo-1H-indazole [10]

  • Combine the N-SEM protected 3-iodo-1H-indazole (1.0 equiv), the arylboronic acid (1.2 equiv), Pd(PPh₃)₄ (0.1 equiv), and Cs₂CO₃ (2.0 equiv) in a reaction vessel.

  • Add a 4:1 mixture of dioxane and water.

  • Heat the reaction mixture at 90 °C for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, perform an aqueous workup and extract the product with an organic solvent.

  • Purify the crude product by column chromatography.

Protocol 6: Deprotection of N-SEM-3-aryl-1H-indazole [12]

  • Fluoride-Based Conditions: Dissolve the N-SEM protected indazole in anhydrous tetrahydrofuran (THF). Add a 1M solution of tetrabutylammonium fluoride (TBAF) in THF (1.5-2.0 equiv) and stir at room temperature or reflux until the reaction is complete. Quench with saturated aqueous NH₄Cl.[12]

  • Acidic Conditions: Treat the N-SEM protected indazole with aqueous HCl in an alcohol solvent (e.g., ethanol) and heat to reflux.[2]

The Tetrahydropyranyl (THP) Group: A Classic and Cost-Effective Alternative

The THP group is a well-established protecting group for alcohols and N-H functionalities. It is introduced under acidic conditions and is stable to a wide range of non-acidic reagents, making it suitable for Suzuki couplings.[13]

Causality of Experimental Choice: The low cost of the reagent, 3,4-dihydro-2H-pyran (DHP), and the general stability of the THP ether to basic and organometallic reagents make it an attractive option.[14] However, the introduction of a new stereocenter upon protection can lead to diastereomeric mixtures, which may complicate purification and characterization.[13]

Experimental Protocols:

Protocol 7: N-THP Protection of 1H-indazole [15]

  • Dissolve 1H-indazole (1.0 equiv) in a suitable solvent such as DCM or water containing a surfactant like Tween 20 to improve solubility.

  • Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid (p-TsOH) or pyridinium p-toluenesulfonate (PPTS).

  • Add 3,4-dihydro-2H-pyran (DHP, 1.2-1.5 equiv) and stir the mixture at room temperature.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction with a mild base (e.g., saturated NaHCO₃ solution) and extract the product.

  • Purify by column chromatography.

Protocol 8: Suzuki Coupling of N-THP Protected 3-Iodo-1H-indazole

A representative protocol based on the stability of the THP group under Suzuki conditions.

  • In a reaction flask, combine the N-THP protected 3-iodo-1H-indazole (1.0 equiv), the arylboronic acid (1.5 equiv), a palladium catalyst such as Pd(dppf)Cl₂ (0.05 equiv), and a base like K₂CO₃ (2.0 equiv).

  • Add a suitable solvent, for example, a mixture of dimethoxyethane (DME) and water.

  • Heat the reaction mixture at 80-100 °C until the starting material is consumed (monitor by TLC or LC-MS).

  • Cool the reaction mixture and perform a standard aqueous workup.

  • Purify the product by column chromatography.

Protocol 9: Deprotection of N-THP-3-aryl-1H-indazole [16]

  • Treat the N-THP protected indazole with a mild acid in an alcohol solvent, such as p-TsOH in methanol or ethanol, or aqueous acetic acid. The reaction is typically carried out at room temperature or with gentle heating.

Data Summary and Comparison

Protecting GroupIntroduction ConditionsStability in Suzuki CouplingDeprotection ConditionsKey Advantages & Disadvantages
Boc (Boc)₂O, base (e.g., TEA, DMAP)Stable under thermal heating; often cleaved under microwave conditions.[5]Acidic (TFA, HCl); Mildly basic (catalytic NaOMe).[8]Advantages: Easy to introduce, can allow for one-pot coupling/deprotection.[5] Disadvantages: Conditional stability can be unpredictable.
SEM SEM-Cl, base (e.g., DIPEA)Generally stable under both thermal and microwave conditions.[10]Fluoride source (TBAF); Acidic (HCl).[2][12]Advantages: High stability, allows for further transformations.[9] Disadvantages: Reagents are more expensive than for Boc or THP.
THP DHP, acid catalyst (e.g., p-TsOH)Stable under standard Suzuki conditions (basic).[14]Acidic (p-TsOH, aq. AcOH).[16]Advantages: Low cost, stable to a wide range of non-acidic reagents. Disadvantages: Creates a new stereocenter, leading to diastereomers.[13]

Visualizing the Workflow

Suzuki_Coupling_Workflow cluster_protection Step 1: N-Protection cluster_coupling Step 2: Suzuki Coupling cluster_deprotection Step 3: Deprotection Indazole 1H-Indazole Protect Protection (Boc, SEM, or THP) Indazole->Protect Protected_Indazole N-Protected Indazole Protect->Protected_Indazole Suzuki Suzuki Coupling (Ar-B(OH)₂, Pd catalyst, Base) Protected_Indazole->Suzuki Coupled_Product N-Protected 3-Aryl-Indazole Suzuki->Coupled_Product Deprotect Deprotection Coupled_Product->Deprotect Final_Product 3-Aryl-1H-Indazole Deprotect->Final_Product

Protecting_Group_Selection Start Need to perform Suzuki coupling on 1H-Indazole? Question1 Is a one-pot coupling and deprotection desired? Start->Question1 Question2 Is high stability through multiple steps required? Question1->Question2 No Boc Use Boc group with microwave heating Question1->Boc Yes SEM Use SEM group Question2->SEM Yes THP Consider THP group (cost-effective) Question2->THP No

Conclusion and Future Perspectives

The judicious selection of a nitrogen protecting group is paramount for the successful Suzuki-Miyaura cross-coupling of 1H-indazoles. The Boc group offers a convenient route, particularly for rapid, one-pot coupling and deprotection strategies utilizing microwave irradiation. For more complex, multi-step syntheses requiring a robust protecting group, the SEM group is a superior choice, ensuring the integrity of the indazole core through various chemical transformations. The THP group remains a viable, cost-effective option, provided that the potential for diastereomer formation is managed.

As the demand for novel indazole-based therapeutics continues to grow, the development of new and more efficient protecting group strategies will remain an active area of research. Future innovations may focus on protecting groups that can be introduced and removed under even milder and more orthogonal conditions, further expanding the synthetic chemist's toolkit for the functionalization of this important heterocyclic scaffold.

References

  • A mild and efficient THP protection of indazoles and benzyl alcohols in w
  • Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH - Arkivoc. [Link]

  • Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence - PMC. [Link]

  • Simple and Selective Removal of the t‐Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines | Request PDF - ResearchGate. [Link]

  • Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation - MDPI. [Link]

  • THP Protecting Group: THP Protection & Deprotection Mechanism – - Total Synthesis. [Link]

  • SEM Protecting Group: SEM Protection & Deprotection Mechanism – - Total Synthesis. [Link]

  • An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles - MDPI. [Link]

  • Regioselective protection at N-2 and derivatization at C-3 of indazoles - PubMed. [Link]

  • Tetrahydropyranyl Ethers - Organic Chemistry Portal. [Link]

  • The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism - MDPI. [Link]

  • Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC - NIH. [Link]

  • Boc-Protected Amino Groups - Organic Chemistry Portal. [Link]

Sources

Application

Application Notes and Protocols for Microwave-Assisted Synthesis with (5-chloro-1H-indazol-4-yl)boronic acid

Introduction: The Strategic Importance of (5-chloro-1H-indazol-4-yl)boronic acid in Accelerated Drug Discovery The indazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of (5-chloro-1H-indazol-4-yl)boronic acid in Accelerated Drug Discovery

The indazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities, including potent kinase inhibitors for oncology.[1] The functionalization of the indazole nucleus is therefore of critical importance in the generation of novel drug candidates. (5-chloro-1H-indazol-4-yl)boronic acid has emerged as a key building block in this endeavor, enabling the introduction of the indazole moiety into more complex molecules through robust carbon-carbon bond-forming reactions.

Microwave-assisted organic synthesis (MAOS) has revolutionized the pace of drug discovery by dramatically reducing reaction times, often leading to improved yields and cleaner reaction profiles.[2] This is particularly true for transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is the primary application for (5-chloro-1H-indazol-4-yl)boronic acid. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of this valuable reagent in microwave-assisted synthesis, with a focus on the underlying principles that govern reaction success.

Physicochemical Properties and Handling

PropertyInferred Value/InformationSource
Appearance White to off-white solid[3]
Molecular Formula C₇H₆BClN₂O₂N/A
Molecular Weight 196.40 g/mol N/A
Storage Store at 2-8°C under an inert atmosphere. Boronic acids can be sensitive to air and moisture.

Safety and Handling Precautions:

Arylboronic acids are generally considered to be irritants. Based on data for similar compounds, the following precautions should be taken:

  • Hazard Statements: May cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[4]

  • Precautionary Statements:

    • Avoid breathing dust/fume/gas/mist/vapors/spray (P261).[4]

    • Wash skin thoroughly after handling (P264).[4]

    • Use only outdoors or in a well-ventilated area (P271).[4]

    • Wear protective gloves/protective clothing/eye protection/face protection (P280).[4]

    • IF ON SKIN: Wash with plenty of soap and water (P302+P352).[4]

    • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338).[4]

    • Store in a well-ventilated place. Keep container tightly closed (P403+P233).[4]

    • Store locked up (P405).[4]

Core Application: Microwave-Assisted Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a versatile palladium-catalyzed cross-coupling reaction between an organoboron compound (e.g., a boronic acid) and an organic halide or triflate.[5] This reaction is a cornerstone of modern synthetic chemistry for the formation of carbon-carbon bonds. Microwave irradiation significantly accelerates this process, enabling rapid synthesis of compound libraries for screening and lead optimization.[6]

Mechanistic Rationale for Experimental Choices

The generally accepted catalytic cycle for the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination.[5] The choice of catalyst, base, and solvent is critical for the efficiency of this cycle.

Suzuki_Miyaura_Cycle Pd(0)L2 Pd(0)L2 Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Pd(0)L2->Ar-Pd(II)-X(L2) Oxidative Addition (Ar-X) Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-X(L2)->Ar-Pd(II)-Ar'(L2) Transmetalation (Ar'-B(OH)2, Base) Ar-Pd(II)-Ar'(L2)->Pd(0)L2 Reductive Elimination Ar-Ar' Ar-Ar' Ar-Pd(II)-Ar'(L2)->Ar-Ar' Ar-B(OH)2 Ar-B(OH)2 Ar-B(OH)2->Ar-Pd(II)-Ar'(L2) Ar-X Ar-X Ar-X->Pd(0)L2 Base Base Base->Ar-Pd(II)-Ar'(L2) caption Suzuki-Miyaura Catalytic Cycle Protocol_Workflow cluster_prep Reaction Setup cluster_reaction Microwave Irradiation cluster_workup Work-up and Purification Reactants Combine aryl halide, (5-chloro-1H-indazol-4-yl)boronic acid, and base in a microwave vial. Solvent Add solvent system (e.g., dioxane/water). Reactants->Solvent Degas Degas the mixture with an inert gas (e.g., argon or nitrogen). Solvent->Degas Catalyst Add palladium catalyst. Degas->Catalyst Irradiate Heat the reaction mixture in the microwave reactor at a set temperature and time. Catalyst->Irradiate Cool Cool the reaction vial to room temperature. Irradiate->Cool Filter Filter the mixture to remove the catalyst and inorganic salts. Cool->Filter Extract Perform an aqueous work-up and extract the product. Filter->Extract Purify Purify the crude product by chromatography. Extract->Purify

Figure 2. General workflow for microwave-assisted Suzuki-Miyaura coupling.

Materials:

  • Aryl halide (1.0 equiv)

  • (5-chloro-1H-indazol-4-yl)boronic acid (1.1–1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2–5 mol%; or PdCl₂(dppf), 2–5 mol%)

  • Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2.0–3.0 equiv)

  • Solvent system (e.g., 1,4-dioxane/water, 4:1 v/v)

  • Microwave vial with a stir bar

  • Microwave reactor

Procedure:

  • To a microwave vial, add the aryl halide (e.g., 0.5 mmol, 1.0 equiv), (5-chloro-1H-indazol-4-yl)boronic acid (e.g., 0.6 mmol, 1.2 equiv), and the base (e.g., 1.0 mmol, 2.0 equiv).

  • Add the solvent system (e.g., 2.5 mL of a 4:1 mixture of 1,4-dioxane and water).

  • Seal the vial and degas the mixture by bubbling argon or nitrogen through the solution for 5-10 minutes.

  • Under a positive pressure of the inert gas, add the palladium catalyst (e.g., 0.0125 mmol, 2.5 mol%).

  • Place the vial in the microwave reactor and irradiate at a set temperature (e.g., 100–150 °C) for a specified time (e.g., 10–30 minutes). [7]6. After the reaction is complete, allow the vial to cool to room temperature.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst.

  • Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Concentrate the organic layer under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Optimization of Reaction Conditions

For novel substrate combinations, a systematic optimization of reaction parameters is recommended. The following table provides a starting point for such an optimization.

ParameterConditions to ScreenRationale
Catalyst Pd(PPh₃)₄, PdCl₂(dppf), XPhos Pd G2/G3Ligand properties influence catalytic activity and stability. [6][8]
Base K₂CO₃, Cs₂CO₃, K₃PO₄Base strength and solubility affect the rate of transmetalation. [9]
Solvent Dioxane/H₂O, DMF/H₂O, THF/H₂OSolvent polarity and coordinating ability can impact catalyst performance.
Temperature 100 °C, 120 °C, 140 °CHigher temperatures can increase reaction rates but may also lead to degradation.
Time 10 min, 20 min, 30 minMicrowave heating allows for rapid optimization of reaction times. [2]

Application in Kinase Inhibitor Synthesis

The indazole core is a key pharmacophore in many kinase inhibitors. [10][11]For example, Axitinib, a potent inhibitor of vascular endothelial growth factor receptors (VEGFRs), features a substituted indazole moiety. The use of (5-chloro-1H-indazol-4-yl)boronic acid in microwave-assisted Suzuki-Miyaura couplings provides a rapid and efficient route to generate analogues of such inhibitors for structure-activity relationship (SAR) studies. [10][11]

Kinase_Inhibitor_Synthesis Indazole_Boronic_Acid (5-chloro-1H-indazol-4-yl)boronic acid Coupling Microwave-Assisted Suzuki-Miyaura Coupling Indazole_Boronic_Acid->Coupling Heterocyclic_Halide Functionalized Heterocyclic Halide Heterocyclic_Halide->Coupling Kinase_Inhibitor_Scaffold Novel Kinase Inhibitor Scaffold Coupling->Kinase_Inhibitor_Scaffold caption Synthesis of Kinase Inhibitors

Figure 3. Application of (5-chloro-1H-indazol-4-yl)boronic acid in the synthesis of kinase inhibitors.

Conclusion

(5-chloro-1H-indazol-4-yl)boronic acid is a valuable and versatile building block for the synthesis of complex molecules, particularly in the context of drug discovery. The use of microwave-assisted protocols for Suzuki-Miyaura cross-coupling reactions with this reagent offers significant advantages in terms of speed, efficiency, and reproducibility. By understanding the underlying principles of the reaction and systematically optimizing the conditions, researchers can effectively leverage this technology to accelerate their research and development efforts.

References

  • Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. Available at: [Link]

  • Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. Available at: [Link]

  • Microwave Assisted Synthesis and Biological Evaluation of Indazole Derivatives. Available at: [Link]

  • Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H) - PMC. Available at: [Link]

  • Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. Available at: [Link]

  • Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Available at: [Link]

  • Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Available at: [Link]

  • Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors - PMC. Available at: [Link]

  • Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Available at: [Link]

  • Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis | Journal of Medicinal Chemistry. Available at: [Link]

  • Microwave assisted synthesis of indazole acetic acids 2 j–w from... Available at: [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC. Available at: [Link]

  • 5-Methyl-1H-indazole-4-boronic acid. Available at: [Link]

  • 5-Methyl-1H-indazol-4-yl-4-boronic acid. Available at: [Link]

  • Microwave Assisted and Efficient Synthesis of Substituted Thiazole Acid Derivatives. Available at: [Link]

Sources

Method

Application Note: One-Pot Regioselective Borylation and Suzuki-Miyaura Coupling of 4-Bromo-5-Chloroindazole for Accelerated Drug Discovery

Introduction Substituted indazoles are a cornerstone of modern medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] Their prevalence in oncology, neurology, and anti-inflammatory drug ca...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Substituted indazoles are a cornerstone of modern medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] Their prevalence in oncology, neurology, and anti-inflammatory drug candidates underscores the critical need for efficient and versatile synthetic methodologies to access diverse analogues.[3][4] Traditional multi-step approaches for the functionalization of the indazole scaffold can be time-consuming and lead to significant yield losses. The development of one-pot tandem reactions, which combine multiple synthetic transformations into a single, uninterrupted sequence, represents a significant advancement in streamlining the drug discovery process.[5][6][7]

This application note provides a detailed protocol and technical guidance for the one-pot, regioselective Miyaura borylation and Suzuki-Miyaura cross-coupling of 4-bromo-5-chloroindazole. This method offers a rapid and efficient route to a diverse array of 4-aryl-5-chloroindazoles, key intermediates for the synthesis of complex drug molecules. The protocol is designed for researchers, scientists, and drug development professionals seeking to accelerate their discovery workflows.

Scientific Principles and Rationale

The one-pot synthesis of 4-aryl-5-chloroindazoles from 4-bromo-5-chloroindazole hinges on the chemoselective functionalization of the C-Br bond over the C-Cl bond. This selectivity is governed by the relative reactivity of aryl halides in palladium-catalyzed cross-coupling reactions, which generally follows the order: I > Br > OTf >> Cl.[8] This differential reactivity allows for the selective borylation of the more reactive C-Br bond, leaving the C-Cl bond intact for potential subsequent modifications.

The overall transformation is a two-step process occurring in a single reaction vessel:

  • Miyaura Borylation: The first step involves the palladium-catalyzed cross-coupling of 4-bromo-5-chloroindazole with a boronating agent, typically bis(pinacolato)diboron (B₂pin₂), to form a boronate ester intermediate.[9]

  • Suzuki-Miyaura Coupling: Upon completion of the borylation, a second aryl halide and a suitable base are introduced into the reaction mixture. The in situ generated boronate ester then participates in a Suzuki-Miyaura cross-coupling reaction to furnish the desired 4-aryl-5-chloroindazole product.[10][11]

The choice of catalyst, ligand, and base is crucial for the success of this one-pot sequence. Bulky, electron-rich phosphine ligands are often employed to enhance the efficiency of both the borylation and the subsequent Suzuki coupling.[11]

Experimental Workflow

The following diagram illustrates the sequential steps of the one-pot borylation and Suzuki-Miyaura coupling of 4-bromo-5-chloroindazole.

G cluster_0 One-Pot Reaction Vessel A 1. Add 4-bromo-5-chloroindazole, B₂pin₂, Pd catalyst, ligand, and base 1 (e.g., KOAc) in an inert solvent (e.g., Dioxane). B 2. Heat to effect Miyaura Borylation. (Formation of boronate ester intermediate) A->B Step 1: Borylation C 3. Add aryl halide (Ar-X), an aqueous solution of base 2 (e.g., K₂CO₃), and additional catalyst/ligand if necessary. B->C Intermediate Formation D 4. Continue heating to effect Suzuki-Miyaura Coupling. C->D Step 2: Coupling E 5. Work-up and purification. D->E Reaction Completion F Product: 4-Aryl-5-chloroindazole E->F Isolation

Figure 1. Experimental workflow for the one-pot borylation and Suzuki coupling.

Detailed Protocol

This protocol is a representative example and may require optimization for specific substrates and scales. All operations should be performed under an inert atmosphere (e.g., nitrogen or argon).

Materials:

  • 4-Bromo-5-chloroindazole

  • Bis(pinacolato)diboron (B₂pin₂)

  • Palladium(II) acetate (Pd(OAc)₂)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Potassium acetate (KOAc)

  • Aryl halide (e.g., bromobenzene, 4-bromoanisole)

  • Potassium carbonate (K₂CO₃)

  • 1,4-Dioxane (anhydrous)

  • Water (degassed)

Procedure:

  • Reaction Setup (Borylation):

    • To a dry Schlenk flask equipped with a magnetic stir bar, add 4-bromo-5-chloroindazole (1.0 equiv), bis(pinacolato)diboron (1.1 equiv), palladium(II) acetate (0.02 equiv), SPhos (0.04 equiv), and potassium acetate (3.0 equiv).

    • Evacuate and backfill the flask with an inert gas three times.

    • Add anhydrous 1,4-dioxane via syringe.

  • Miyaura Borylation:

    • Heat the reaction mixture to 80-100 °C and stir for 2-4 hours, or until consumption of the starting material is confirmed by TLC or LC-MS analysis.

  • Suzuki-Miyaura Coupling:

    • Cool the reaction mixture to room temperature.

    • Add the desired aryl halide (1.2 equiv).

    • In a separate flask, prepare a degassed aqueous solution of potassium carbonate (3.0 equiv).

    • Add the aqueous base solution to the reaction mixture.

    • If necessary, an additional portion of the palladium catalyst and ligand can be added at this stage.[12]

  • Reaction Completion:

    • Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, or until the reaction is complete as monitored by TLC or LC-MS.

  • Work-up and Purification:

    • Cool the reaction to room temperature and dilute with ethyl acetate.

    • Wash the organic layer sequentially with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to afford the desired 4-aryl-5-chloroindazole.

Quantitative Data Summary

The following table provides representative quantities for a small-scale reaction.

Reagent/ComponentMolecular Weight ( g/mol )Moles (mmol)Mass/VolumeEquivalents
4-Bromo-5-chloroindazole231.451.0231.5 mg1.0
Bis(pinacolato)diboron253.941.1279.3 mg1.1
Pd(OAc)₂224.500.024.5 mg0.02
SPhos410.510.0416.4 mg0.04
Potassium Acetate (KOAc)98.143.0294.4 mg3.0
Aryl Halide (e.g., Bromobenzene)157.011.2188.4 mg (126 µL)1.2
Potassium Carbonate (K₂CO₃)138.213.0414.6 mg3.0
1,4-Dioxane--5 mL-
Water--1 mL-

Mechanistic Considerations

The success of this one-pot reaction relies on the careful orchestration of two distinct catalytic cycles, as depicted below.

G cluster_0 Miyaura Borylation Cycle cluster_1 Suzuki-Miyaura Coupling Cycle A Pd(0)L₂ B Oxidative Addition A->B C Ar-Pd(II)-Br(L)₂ (Ar = 4-(5-chloroindazolyl)) B->C D Transmetalation C->D E Ar-Pd(II)-Bpin(L)₂ D->E F Reductive Elimination E->F F->A G Ar-Bpin F->G K Transmetalation G->K Boronate ester from Borylation Cycle H Pd(0)L₂ I Oxidative Addition H->I J Ar'-Pd(II)-X(L)₂ (Ar' = Aryl from coupling partner) I->J J->K L Ar-Pd(II)-Ar'(L)₂ K->L M Reductive Elimination L->M M->H N Ar-Ar' M->N

Figure 2. Interlinked catalytic cycles of the one-pot reaction.

The boronate ester (Ar-Bpin) produced in the Miyaura borylation cycle serves as the organoboron nucleophile for the transmetalation step in the subsequent Suzuki-Miyaura coupling cycle.

Conclusion

This application note details a robust and efficient one-pot protocol for the regioselective synthesis of 4-aryl-5-chloroindazoles. By leveraging the differential reactivity of the C-Br and C-Cl bonds, this method provides a streamlined approach to valuable building blocks for drug discovery and development. The provided protocol and mechanistic insights serve as a valuable resource for researchers in medicinal and synthetic organic chemistry, enabling the rapid generation of diverse indazole libraries.

References

  • Baruah, A., et al. (2015). Suzuki cross-coupling of a variety of N and C-3 substituted 5-bromoindazoles with N-Boc-2-pyrrole and 2-thiopheneboronic acids. Molecules, 20(8), 13912-13926. [Link]

  • Bavetsias, V., et al. (2016). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. Chemistry of Heterocyclic Compounds, 52, 673-679. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 130(48), 16477–16480. [Link]

  • Chavan, S. S., et al. (2024). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. RSC Advances, 14(35), 25327-25337. [Link]

  • Düfert, M. A., et al. (2014). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. ACS Catalysis, 4(5), 1366-1377. [Link]

  • Che, A. (2023). One-Pot Miyaura Borylation/Suzuki Coupling in Drug Synthesis. Medium. [Link]

  • Ahmad, S., et al. (2019). One Pot Selective Arylation of 2-Bromo-5-Chloro Thiophene; Molecular Structure Investigation via Density Functional Theory (DFT), X-ray Analysis, and Their Biological Activities. Molecules, 24(18), 3326. [Link]

  • Bavetsias, V., et al. (2016). A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors. Organic & Biomolecular Chemistry, 14(4), 1217-1224. [Link]

  • Wang, D., et al. (2018). Room-temperature borylation and one-pot two-step borylation/Suzuki–Miyaura cross-coupling reaction of aryl chlorides. RSC Advances, 8(23), 12836-12841. [Link]

  • Müller, T. J. J. (2021). Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence. Molecules, 26(16), 4933. [Link]

  • Guérin, B., et al. (2012). Clean and fast cross-coupling of aryl halides in one-pot. Beilstein Journal of Organic Chemistry, 8, 1512-1518. [Link]

  • Magano, J., & Dunetz, J. R. (2012). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Chemical Reviews, 111(3), 2177-2250. [Link]

  • Kamal, A., et al. (2015). Indazole–an emerging privileged scaffold: synthesis and its biological significance. RSC Advances, 5(113), 93016-93041.
  • Zhang, D., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 23(11), 2953.
  • Tobisu, M., & Chatani, N. (2020). Palladium-catalyzed cross-couplings by C–O bond activation. Catalysis Science & Technology, 10(19), 6366-6383. [Link]

  • LibreTexts Chemistry. (2020). 17.2: Palladium catalyzed couplings. [Link]

  • Wikipedia. Miyaura borylation. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

oxidative addition selectivity chloro vs boronic acid indazole

Topic: Oxidative Addition Selectivity (Chloro vs. Boronic Acid) Status: Operational Ticket ID: INDRZ-OA-SELECT-001 Lead Scientist: Dr.

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Oxidative Addition Selectivity (Chloro vs. Boronic Acid)

Status: Operational Ticket ID: INDRZ-OA-SELECT-001 Lead Scientist: Dr. A. Vance, Senior Application Scientist

Core Directive & Diagnostic

Welcome to the technical support hub for bifunctional indazole synthesis. You are likely here because you are working with a Chloro-Indazole-Boronic Acid (or ester) building block and facing one of two critical failures:

  • Polymerization (The "Black Tar" Scenario): Your reaction mixture turned into an intractable oligomer because the molecule reacted with itself (Head-to-Tail).

  • Loss of Functionality: You attempted to react the C-Cl site, but the Boron species decomposed or participated in premature cross-coupling.

The Bifunctional Dilemma

In a standard Suzuki-Miyaura coupling, a molecule containing both an electrophile (C-Cl) and a nucleophile (C-B(OH)₂) is a "ticking time bomb." It acts as an AB-monomer capable of uncontrolled polymerization.

Selectivity Decision Tree Review the diagram below to identify your specific chemical pathway.

Selectivity_Decision_Tree Start Start: Chloro-Indazole-Boronic Acid Goal What is your Goal? Start->Goal PathA React C-Cl Bond (Couple with External Boronic Acid) Goal->PathA Path A PathB React C-B Bond (Couple with External Halide) Goal->PathB Path B RiskA CRITICAL RISK: Self-Polymerization PathA->RiskA RiskB RISK: C-Cl Oxidative Addition PathB->RiskB SolA SOLUTION: 1. Protect B as MIDA Boronate 2. Perform Suzuki at C-Cl 3. Hydrolyze MIDA RiskA->SolA SolB SOLUTION: 1. Use Ar-I or Ar-Br (External) 2. Use Ligand selective for External X 3. Keep Temp < 60°C RiskB->SolB

Figure 1: Decision matrix for handling bifunctional halo-boronic acids. Path A requires orthogonal protection (MIDA), while Path B relies on kinetic differentiation.

Technical Deep Dive: The Mechanism of Failure

To troubleshoot effectively, you must understand why the reaction fails.

The Kinetic Competition

The Suzuki reaction involves three steps: Oxidative Addition (OA), Transmetallation (TM), and Reductive Elimination (RE).

  • The Trap: If you add a Palladium catalyst to your Chloro-Indazole-Boronic acid, the Pd(0) will eventually insert into the C-Cl bond (Oxidative Addition).

  • The Trigger: Once the Pd(II)-Cl species is formed, the Boronic acid (on a neighboring molecule) undergoes Transmetallation with it.

  • The Result: Uncontrolled polymerization.

Why Standard Protection Fails: Pinacol esters (BPin) are not robust protecting groups in this context. Under the basic conditions required for Suzuki coupling, BPin esters hydrolyze or transmetallate, leading to the same side reactions.

The Solution: MIDA Boronates To react the C-Cl bond selectively, you must completely shut down the Lewis acidity of the Boron atom. The N-methyliminodiacetic acid (MIDA) ligand achieves this by rehybridizing the Boron from sp² (planar, reactive) to sp³ (tetrahedral, inert).

Troubleshooting Guides & FAQs
Scenario A: "I need to couple an external Boron to the Indazole C-Cl."

Diagnosis: You are trying to build on the halide side, but the internal boron is interfering. Protocol: The MIDA Protection Strategy.

Step 1: Protect the Internal Boron Convert your Chloro-Indazole-Boronic acid to a MIDA boronate.

  • Reagents: MIDA anhydride, Toluene/DMSO (10:1).

  • Conditions: Reflux with Dean-Stark trap (or molecular sieves) for 12-16h.

  • Result: The Boron is now "masked." It will not transmetallate.

Step 2: Perform the Cross-Coupling (C-Cl) Now that the Boron is inert, you can treat the molecule as a simple Aryl Chloride.

  • Catalyst: Pd(OAc)₂ / XPhos (or SPhos).

    • Why? Indazoles are electron-rich heterocycles; the C-Cl bond is deactivated. You need a bulky, electron-rich Buchwald ligand to facilitate Oxidative Addition [1].

  • Base: K₃PO₄ or Cs₂CO₃ (Anhydrous conditions preferred).

  • Note: The MIDA group is stable to these conditions.[1]

Step 3: Deprotect (Release the Boron)

  • Reagents: 1M NaOH (aq) / THF at Room Temperature.

  • Mechanism: Mild aqueous base hydrolyzes the MIDA ligand, reverting the Boron to sp² (active boronic acid) for the next step.

Scenario B: "I need to couple an external Halide to the Indazole C-B."

Diagnosis: You want to react the Boron, but you are afraid the catalyst will attack the C-Cl bond. Protocol: Kinetic Selectivity (No Protection Needed).

You can exploit the natural rate differences in Oxidative Addition:



  • External Partner: Must be an Aryl-Iodide or activated Aryl-Bromide .

  • Catalyst System: Pd(PPh₃)₄ or Pd(dppf)Cl₂.

    • Why? These "older" generation catalysts are less active. They will readily insert into an external Ar-I bond but are sluggish to insert into a deactivated Indazole C-Cl bond at moderate temperatures [2].

  • Temperature: Keep strictly below 60°C. Higher temperatures increase the risk of activating the internal C-Cl.

Data & Specifications
Ligand Selection Table for Indazole C-Cl Activation

When reacting the C-Cl bond (Scenario A), ligand choice is critical.

LigandClassrec. Catalyst LoadingSuitability for Indazole C-ClNotes
XPhos Dialkylbiaryl phosphine1-2 mol%High Excellent for deactivated heteroaryl chlorides.
SPhos Dialkylbiaryl phosphine1-2 mol%High Good for sterically hindered substrates.
PPh₃ Triaryl phosphine5-10 mol%Low Too slow for deactivated C-Cl; leads to decomposition.
dppf Bidentate3-5 mol%Medium Better for C-Br or C-I; often insufficient for C-Cl.
MIDA Workflow Diagram

MIDA_Workflow Substrate Chloro-Indazole-B(OH)2 (Reactive/Unstable) MIDA_Step Step 1: MIDA Protection (Rehybridize to sp3) Substrate->MIDA_Step + MIDA Anhydride Protected MIDA-Boronate (Inert to Pd) MIDA_Step->Protected Coupling Step 2: Suzuki Coupling (Reacts only at C-Cl) Protected->Coupling + R-B(OH)2, Pd/XPhos Deprotection Step 3: Hydrolysis (Release B(OH)2) Coupling->Deprotection + NaOH/THF

Figure 2: The Iterative Cross-Coupling (ICC) workflow using MIDA boronates to bypass selectivity issues.

Experimental Protocol: MIDA Protection of Indazole Boronic Acid

Objective: Convert 5-chloroindazole-3-boronic acid to its MIDA ester.

Reagents:

  • Substrate: 5-chloroindazole-3-boronic acid (1.0 equiv)

  • Ligand: N-methyliminodiacetic acid (MIDA) (1.2 - 1.5 equiv)

  • Solvent: Toluene:DMSO (10:1 ratio)

Procedure:

  • Setup: Equip a round-bottom flask with a Dean-Stark trap and a reflux condenser.

  • Dissolution: Suspend the boronic acid and MIDA in the Toluene/DMSO mixture. The DMSO helps solubilize the polar MIDA ligand.

  • Reflux: Heat the mixture to reflux (approx. 115°C external temp). Water generated by the condensation must be removed via the Dean-Stark trap (azeotropic distillation).

  • Monitoring: Run for 12–16 hours. Monitor by TLC (MIDA boronates are usually more polar than the starting boronic acid but distinct).

  • Workup:

    • Cool to room temperature.[1]

    • Concentrate the solvent under reduced pressure (high vacuum required to remove DMSO).

    • Purification: MIDA boronates are stable to silica gel chromatography.[1] Elute with EtOAc/Acetone or DCM/MeOH mixtures.

  • Validation: Check ¹¹B NMR. A shift from ~30 ppm (sp²) to ~10-12 ppm (sp³) confirms successful complexation [3].

References
  • Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society. [Link]

  • Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews. [Link]

  • Gillis, E. P., & Burke, M. D. "A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Cross-Coupling of B-Protected Haloboronic Acids." Journal of the American Chemical Society. [Link][2]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. "Selection of Boron Reagents for Suzuki-Miyaura Coupling." Chemical Society Reviews. [Link]

Sources

Optimization

Technical Support Center: High-Fidelity Suzuki Coupling of Indazole Boronic Acids

The following guide is structured as a Tier 3 Technical Support escalation response, designed for researchers encountering persistent failure modes in indazole boronic acid couplings. Ticket ID: IND-BOR-001 Subject: Mini...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a Tier 3 Technical Support escalation response, designed for researchers encountering persistent failure modes in indazole boronic acid couplings.

Ticket ID: IND-BOR-001 Subject: Minimizing Homocoupling & Protodeboronation in Indazole Substrates Assigned Specialist: Senior Application Scientist, Catalysis Group

Executive Summary

You are likely experiencing oxidative homocoupling (formation of Bi-indazole) competing with protodeboronation (loss of the boron moiety). Indazole boronic acids are notoriously unstable "heteroaryl" nucleophiles. Their electron-rich nature makes them prone to oxidation (homocoupling), while their basic nitrogen centers can poison palladium catalysts, stalling the cycle and allowing side reactions to dominate.

This guide provides a root-cause analysis and three validated protocols to suppress these pathways.

Part 1: Diagnostic & Mechanism (The "Why")

Before altering your conditions, confirm the failure mode. Indazole boronic acids rarely fail "quietly"; they fail via specific, competitive pathways.

The Competitor Pathways

The standard Suzuki catalytic cycle (Cross-Coupling) is in direct competition with two aggressive side reactions:

  • Oxidative Homocoupling (The "Glaser-like" Pathway): Requires active Pd(II) and Oxygen. Two molecules of indazole boronic acid transmetalate onto the same Pd center, followed by reductive elimination.

  • Protodeboronation: The C-B bond is cleaved by water/base, yielding the hydro-deboronated indazole (often mistaken for unreacted starting material).

Visualizing the Competition

The following diagram maps the kinetic competition. To get high yields, we must accelerate the Green Path while choking off the Red and Orange paths.

IndazoleCoupling cluster_homo Homocoupling Pathway (Avoid) cluster_proto Protodeboronation Pathway cluster_cross Desired Cross-Coupling Start Indazole Boronic Acid (High Concentration) Pd_Ox Pd(II)-Ar Intermediate (Oxidative Addition Complex) Start->Pd_Ox Transmetalation Homo_Inter Bis-Indazole-Pd(II) (via 2nd Transmetalation) Start->Homo_Inter High [B] + O2 Proto_Prod Indazole (H-substituted) (Dead End) Start->Proto_Prod H2O/Base (Hydrolysis) Cross_Prod Functionalized Indazole (Target) Pd_Ox->Cross_Prod Reductive Elimination Homo_Prod Bi-Indazole Dimer (Side Product) Homo_Inter->Homo_Prod

Figure 1: Kinetic competition in Suzuki coupling. High instantaneous concentration of boronic acid favors homocoupling (Red) and protodeboronation (Orange).

Part 2: Troubleshooting Protocols

Protocol A: The "Slow-Release" Strategy (MIDA Boronates)

Best For: Unstable indazole boronic acids (e.g., 3-indazole, 7-indazole) where homocoupling is >10%. Mechanism: MIDA boronates are protected and do not transmetalate. They hydrolyze slowly in situ, keeping the "free" boronic acid concentration extremely low. This starves the homocoupling pathway (which is second-order with respect to [B]) while maintaining enough [B] for the cross-coupling (first-order).

Step-by-Step:

  • Reagent: Synthesize or purchase the corresponding Indazole MIDA boronate .

  • Solvent: Use THF:Water (10:1) or Dioxane:Water (5:1) . The water is strictly required for hydrolysis.

  • Base: Use K3PO4 (3.0 equiv) . This specific base buffers the pH to allow slow hydrolysis.

  • Temperature: Run at 60°C .

  • Catalyst: Pd(OAc)2 (2-5 mol%) + SPhos (4-10 mol%) . SPhos is critical for heteroaryl coupling.

Why it works:

"The slow release of the unstable boronic acid from the MIDA boronate matches the rate of transmetalation, preventing the accumulation of free boronic acid that leads to homocoupling." — Burke et al. [1]

Protocol B: The "Drying & Sparging" Method

Best For: When MIDA boronates are unavailable and you must use the free boronic acid. Mechanism: Oxidative homocoupling is driven by dissolved oxygen. Indazole nitrogens can also coordinate to Pd, making it sluggish and vulnerable to oxygen attack.

Step-by-Step:

  • Deoxygenation (Crucial): Do not just "purge" the headspace. You must sparge (bubble inert gas through) the solvent for at least 15–20 minutes before adding the catalyst.

  • Base Selection: Switch to anhydrous Cs2CO3 or K2CO3 in DMF or Dioxane .

    • Note: Strictly anhydrous conditions often fail because boronic acids need a trace of water to activate. Add exactly 5.0 equiv of water per equiv of substrate to the anhydrous solvent to control this.

  • Catalyst System: Use XPhos Pd G3 or G4 precatalysts. These activate quickly and the bulky ligand prevents the formation of the bis-indazole-Pd complex (the homocoupling precursor).

Why it works:

Rigorous exclusion of oxygen shuts down the primary mechanism for homocoupling (Pd-peroxo pathway), while bulky ligands (XPhos) sterically hinder the coordination of a second indazole molecule to the palladium center [2, 3].

Protocol C: Protecting Group Strategy

Best For: N-H free indazoles (1H-indazoles). Issue: The free N-H is acidic and can deprotonate, coordinating to Pd and poisoning the catalyst. This slows cross-coupling, giving homocoupling (which is often uncatalyzed or copper-mediated) a competitive advantage.

Recommendation:

  • Protect the N1 position with THP (Tetrahydropyranyl) or Boc .

  • THP is preferred as it is stable to basic Suzuki conditions (Boc can fall off).

  • If you must run unprotected: Use Pd(OAc)2 + XPhos with K3PO4 in n-Butanol . The alcoholic solvent helps solubilize the zwitterionic intermediate [4].

Part 3: Optimization Data Sheet

Use this table to select conditions based on your specific failure mode.

VariableRecommendationTechnical Rationale
Ligand SPhos or XPhos Bulky, electron-rich biaryl phosphines facilitate oxidative addition and sterically discourage the formation of the homocoupled L-Pd-(Indazole)2 species.
Base K3PO4 (Tribasic Potassium Phosphate)Provides the optimal pH (~11-12) to activate the boronic acid without accelerating protodeboronation (which peaks at very high pH).
Solvent 1,4-Dioxane/H2O (4:1) Dioxane is non-coordinating; water is essential for the transmetalation step. Avoid DMF if protodeboronation is high (DMF decomposes to amines at high T).
Additive Potassium Formate (0.1 equiv) Pro-Tip: Acts as a mild reducing agent to scavenge Pd(II) back to Pd(0), preventing the accumulation of the oxidized species responsible for homocoupling [5].
Addition Syringe Pump Adding the boronic acid solution dropwise over 1 hour mimics the "MIDA effect" physically.

Part 4: Frequently Asked Questions (FAQ)

Q: I see a spot on TLC that moves similarly to my starting material. Is it unreacted boronic acid? A: Likely not. It is probably the protodeboronated indazole (where B(OH)2 is replaced by H). Indazole boronic acids are unstable. Perform a "mini-workup" (quench a small aliquot with acid) and run NMR/MS to confirm. If it is protodeboronation, switch to Protocol A (MIDA) immediately.

Q: Can I use Pd(dppf)Cl2? It works for my phenyl boronic acids. A: Avoid it for indazoles. dppf is not bulky enough to prevent the coordination of the nitrogen-rich indazole to the metal center. You need the steric bulk of Buchwald ligands (SPhos, XPhos) or Q-Phos to prevent catalyst poisoning and homocoupling.

Q: My reaction turns black immediately. Is this bad? A: "Pd Black" precipitation indicates catalyst decomposition. This happens when the catalytic cycle stalls (often due to poisoning by the indazole nitrogen).

  • Fix: Increase ligand-to-metal ratio (e.g., 2:1 Ligand:Pd) or use a stable precatalyst (e.g., XPhos Pd G4 ).

Q: Does the position of the boron on the indazole matter? A: Yes.

  • C3-Boronic Acids: Extremely unstable. Almost always require N-protection (THP/SEM) or MIDA strategy.

  • C4-C7 Boronic Acids: More stable, but C7 is sterically hindered. For C7, use SPhos (smaller than XPhos) to allow access to the crowded center.

References

  • Gillis, E. P., & Burke, M. D. (2007). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society, 129(21), 6716–6717. Link

  • Adamo, C., et al. (2009).[1] Mechanism of the Palladium-Catalyzed Homocoupling of Arylboronic Acids: Key Involvement of a Palladium Peroxo Complex. Journal of the American Chemical Society, 131(46), 16797–16807. Link

  • Billingsley, K. L., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Heteroaryl Halides.[2] Journal of the American Chemical Society, 129(11), 3358–3366. Link

  • Düfert, M. A., Billingsley, K. L., & Buchwald, S. L. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 135(34), 12877–12885. Link

  • Kaae, B. H., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Organic Process Research & Development, 11(2), 237–240. Link

Sources

Troubleshooting

Technical Support Center: Purification of (5-chloro-1H-indazol-4-yl)boronic acid from Boroxine

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for organoboron chemistry. This guide provides in-depth troubleshooting and frequently asked questions for researchers, scientists...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for organoboron chemistry. This guide provides in-depth troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals encountering challenges with the purification of (5-chloro-1H-indazol-4-yl)boronic acid, specifically its isolation from its cyclic anhydride, the corresponding boroxine.

The equilibrium between a boronic acid and its boroxine is a fundamental aspect of its chemistry, often complicating analysis, stoichiometry, and purification.[1][2] This guide is designed to explain the causality behind these challenges and provide robust, field-proven protocols to ensure the isolation of high-purity (5-chloro-1H-indazol-4-yl)boronic acid.

Section 1: The Boronic Acid <=> Boroxine Equilibrium

The primary challenge in handling and purifying boronic acids stems from their propensity to undergo dehydration to form a six-membered cyclic trimer known as a boroxine.[3] This is a reversible process governed by the concentration of water in the system.[4][5]

G cluster_0 cluster_1 three_ba 3 R-B(OH)₂ (Boronic Acid) boroxine (RBO)₃ (Boroxine) three_ba->boroxine - 3 H₂O (Dehydration) boroxine->three_ba + 3 H₂O (Hydrolysis) r_group R = (5-chloro-1H-indazol-4-yl)

Figure 1: The reversible equilibrium between a boronic acid and its boroxine.

Understanding and controlling this equilibrium is the cornerstone of successful purification. Most purification strategies are designed to intentionally shift the equilibrium fully to the boronic acid form via hydrolysis and then isolate it before it can revert to the boroxine.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is a boroxine and why does it form?

A boroxine is the cyclic anhydride of a boronic acid, formed when three molecules of boronic acid condense with the loss of three molecules of water.[3][4] This process is entropically favored and occurs spontaneously, especially in anhydrous solvents, upon heating, or during storage, even under vacuum.[4] For many arylboronic acids, the boroxine is a stable, crystalline solid that exists in equilibrium with the acid form.[1][2]

Q2: How can I definitively confirm the presence of boroxine in my sample of (5-chloro-1H-indazol-4-yl)boronic acid?

Confirming the presence of boroxine can be challenging due to the rapid equilibrium in solution.

  • Nuclear Magnetic Resonance (NMR): In an anhydrous solvent like CDCl₃ or DMSO-d₆, you may see distinct sets of peaks for both the boronic acid and the boroxine. However, the presence of trace water can cause peak broadening or coalescence as the exchange rate increases.

  • Mass Spectrometry (MS): This method is often misleading. The high-energy conditions in the mass spectrometer's ion source can easily cause the dehydration of the boronic acid, meaning you may detect the boroxine's mass even if it's not present in the bulk sample.[6][7] Specialized UPLC-MS methods with optimized cone voltages can minimize this in-source conversion and provide a more accurate picture of the sample's composition.[6]

  • Infrared (IR) Spectroscopy: IR can be a useful diagnostic tool. The B-O stretching vibrations for boronic acids and boroxines appear in different regions of the spectrum, allowing for their distinction.[8]

Q3: My crude material contains boroxine. Can I use it directly in my next reaction (e.g., a Suzuki-Miyaura coupling)?

In many cases, yes. The conditions for many cross-coupling reactions, such as the Suzuki-Miyaura coupling, typically involve an aqueous base.[9] These conditions actively promote the in situ hydrolysis of the boroxine back to the reactive boronic acid.[10] However, there are two key risks:

  • Stoichiometric Inaccuracy: The molecular weight of the boroxine is different from three equivalents of the boronic acid. Using a mixture without knowing its precise composition leads to inaccurate reagent stoichiometry and can impact reaction yield and reproducibility.

  • Incomplete Conversion: If the reaction conditions are not sufficiently aqueous or the hydrolysis kinetics are slow, some of the boroxine may not convert, leading to an incomplete reaction.

For these reasons, it is always best practice to purify the boronic acid before use.

Q4: What are the primary safety considerations during this purification?

Standard laboratory personal protective equipment (PPE), including safety glasses, lab coat, and gloves, is required.

  • Solvent Hazards: Many solvents used in recrystallization and extraction (e.g., ethyl acetate, heptane, dioxane) are flammable and should be handled in a chemical fume hood away from ignition sources.

  • Acid/Base Corrosivity: Concentrated acids (HCl) and bases (NaOH) used in extractions are corrosive and can cause severe burns. Handle with care.

  • Compound Toxicity: While boronic acids are generally considered to have low toxicity, they should be handled as potentially hazardous compounds.[11] Avoid inhalation of dust and skin contact.

Section 3: Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process.

Problem Probable Cause(s) Recommended Solution(s)
1. My final product still contains boroxine after purification. 1. Incomplete Hydrolysis: Insufficient water was present during the workup or recrystallization to fully drive the equilibrium to the acid form. 2. Re-formation During Drying: Overly aggressive drying (high heat, prolonged high vacuum) removed the boronic acid's hydroxyl groups, causing it to revert to the boroxine.[4]1. Ensure Sufficient Water: During recrystallization, use a solvent system that contains water (e.g., ethanol/water, dioxane/water). If performing an extraction, ensure the aqueous phases are sufficiently large. 2. Gentle Drying: Dry the purified solid under a gentle stream of nitrogen or in a vacuum oven at a moderate temperature (e.g., 40-50°C) for a limited time. Avoid prolonged heating.
2. I am getting very low recovery after recrystallization. 1. Incorrect Solvent Choice: The boronic acid is too soluble in the chosen solvent, even at low temperatures. 2. Using Too Much Solvent: The compound was dissolved in an excessive volume of hot solvent, preventing it from crashing out upon cooling.1. Solvent Screening: Test solubility in a range of solvents. Good systems for arylboronic acids often include water, ethanol/water, ethyl acetate/heptane, or acetonitrile.[12][13] 2. Minimize Hot Solvent: Add the hot recrystallization solvent portion-wise to the crude material until it just dissolves. This ensures the solution is saturated. Cool the solution slowly, first to room temperature and then in an ice bath, to maximize crystal formation.
3. My compound streaks badly on a standard silica gel column. Strong Interaction with Silica: The Lewis acidic boron atom interacts strongly with the acidic silanol (Si-OH) groups on the surface of the silica gel, causing poor elution and band broadening.[14]1. Avoid Silica Gel: This is the best option. Prioritize purification by recrystallization or acid-base extraction. 2. Use an Alternative Stationary Phase: If chromatography is necessary, consider neutral alumina or C18 reverse-phase chromatography.[15][16] 3. Modify the Mobile Phase: For silica gel, adding a small amount of a competitive binder like acetic acid (0.5-1%) to the eluent can sometimes improve peak shape.[12]
4. An acid-base extraction resulted in an emulsion or product loss. 1. Emulsion Formation: The indazole ring system can have surfactant-like properties, stabilizing the interface between the organic and aqueous layers. 2. Incomplete Precipitation: The pH of the aqueous layer was not made sufficiently acidic during the final step, leaving some of the product as the water-soluble boronate salt. Boronic acids have a pKa generally between 4 and 10.[11]1. Break the Emulsion: Add a saturated solution of NaCl (brine) to the separatory funnel. This increases the ionic strength of the aqueous phase and helps break the emulsion. Gentle swirling instead of vigorous shaking can also help. 2. Ensure Acidification: After the basic extraction, cool the aqueous layer in an ice bath and slowly add acid (e.g., 1-2 M HCl) while monitoring with pH paper. Ensure the final pH is acidic (pH 2-3) to fully protonate the boronate and precipitate the boronic acid.

Section 4: Detailed Experimental Protocols

Protocol 1: Purification by Direct Hydrolysis and Recrystallization

This is the most direct method and is effective if the main impurity is the boroxine.

Figure 2: Workflow for Purification by Hydrolysis and Recrystallization.

Methodology:

  • Place the crude (5-chloro-1H-indazol-4-yl)boronic acid/boroxine mixture into an appropriately sized Erlenmeyer flask.

  • Select a suitable solvent system (see table below). A mixture containing water is essential for hydrolysis.

  • Add a small portion of the solvent and heat the mixture to a gentle reflux with stirring.

  • Continue to add small portions of the hot solvent until all the solid has just dissolved. Avoid adding a large excess.

  • Remove the flask from the heat source and allow it to cool slowly to room temperature. Covering the flask with a watch glass will slow cooling and promote the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize precipitation.

  • Collect the precipitated solid by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with a small amount of ice-cold recrystallization solvent to remove any soluble impurities.

  • Transfer the purified solid to a watch glass and dry under mild vacuum at 40-50°C until a constant weight is achieved.

Table 1: Suggested Recrystallization Solvent Systems

Solvent SystemRatio (v/v)Notes
Ethanol / Water80 : 20Good for many polar arylboronic acids.
1,4-Dioxane / Water90 : 10Dioxane is a good solvent for boroxines.
Acetonitrile / Water85 : 15Can be effective if solubility allows.
Ethyl Acetate / Heptane-For less polar boronic acids. Dissolve in hot EtOAc, then add Heptane until cloudy, then reheat to clarify and cool.
Protocol 2: Purification via Acid-Base Extraction

This method is highly effective for removing neutral or basic organic impurities.[16][17]

Figure 3: Workflow for Purification by Acid-Base Extraction.

Methodology:

  • Dissolve the crude material in an organic solvent such as ethyl acetate (EtOAc) or methyl tert-butyl ether (MTBE) in a separatory funnel.

  • Add an equal volume of 1M aqueous NaOH solution. Cap the funnel and shake gently, venting frequently.

  • Allow the layers to separate. The deprotonated boronic acid will move into the aqueous (bottom) layer as its sodium boronate salt.

  • Drain the lower aqueous layer into a clean flask.

  • Repeat the extraction of the organic layer with fresh 1M NaOH two more times to ensure complete transfer of the boronic acid.

  • Combine all the aqueous extracts. Discard the organic layer which contains neutral/basic impurities.

  • Optional but recommended: Wash the combined aqueous phase with a fresh portion of EtOAc to remove any trapped organic impurities.

  • Place the flask containing the aqueous extracts into an ice-water bath and stir.

  • Slowly add 2M HCl dropwise. The pure boronic acid will begin to precipitate.

  • Continue adding acid until the solution reaches a pH of 2-3 (check with pH paper).

  • Stir the resulting slurry in the ice bath for 15-30 minutes.

  • Collect the solid by vacuum filtration, wash thoroughly with cold deionized water, and dry as described in Protocol 1.

References

  • Hall, D. G. (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. [URL: https://onlinelibrary.wiley.com/doi/book/10.1002/9783527639328]
  • ResearchGate. (n.d.). Equilibrium between boronic acid and its anhydride (boroxine). [URL: https://www.researchgate.net/figure/Equilibrium-between-boronic-acid-and-its-anhydride-boroxine_fig1_265897214]
  • Lloyd-Jones, G. C., et al. (2020). The Boroxine–Boronic Acid Equilibrium. Journal of the American Chemical Society. [URL: https://pubs.acs.org/doi/10.1021/jacs.0c07323]
  • Tantillo, D. J., et al. (2010). Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers R–B(OH)2 (R = H, H3C, H2N, HO, and F): A Computational Investigation. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3057530/]
  • Wikipedia. (n.d.). Boroxine. [URL: https://en.wikipedia.org/wiki/Boroxine]
  • ResearchGate. (2016). How to purify boronic acids/boronate esters?. [URL: https://www.researchgate.
  • Reddit. (2017). Purification of boronic acids?. [URL: https://www.reddit.
  • Reddit. (n.d.). HELP: Purifying boronic acids sucks. [URL: https://www.reddit.com/r/OrganicChemistry/comments/17q3c5j/help_purifying_boronic_acids_sucks/]
  • DRUG REGULATORY AFFAIRS INTERNATIONAL. (n.d.). Arylboronic Acids. [URL: https://drugregulatoryaffairsra.wordpress.com/2018/01/04/arylboronic-acids/]
  • Royal Society of Chemistry. (2013). Analytical Methods. [URL: https://pubs.rsc.org/en/content/articlelanding/2013/ay/c3ay40510a]
  • Chemistry Stack Exchange. (n.d.). Challenging purification of organoboronic acids. [URL: https://chemistry.stackexchange.
  • Benchchem. (n.d.). Technical Support Center: Post-Reaction Purification of Boronic Acids. [URL: https://www.benchchem.
  • ACS Publications. (2014). Vibrational Properties of Boroxine Anhydride and Boronate Ester Materials. [URL: https://pubs.acs.org/doi/10.1021/cm502222q]
  • Google Patents. (n.d.). Process for the preparation of boronic acid intermediates. [URL: https://patents.google.
  • Organic Chemistry Portal. (n.d.). Boronic acid synthesis by hydrolysis. [URL: https://www.organic-chemistry.org/synthesis/C-B/boronicacids/hydrolysis.shtm]
  • Reddit. (2018). Self-condensation of phenylboronic acid. [URL: https://www.reddit.
  • ResearchGate. (n.d.). Hydrostability of Boroxines. [URL: https://www.researchgate.net/publication/343410522_Hydrostability_of_Boroxines]
  • Yamanoi, Y., et al. (2013). Boroxine chemistry: from fundamental studies to applications. [URL: https://www.researchgate.net/publication/259654767_boroxine_chemistry_from_fundamental_studies_to_applications_in_supramolecular_and_synthetic_organ]
  • ResearchGate. (n.d.). Improving Mass Spectrometric Characterisation of Boronic Acid and Boroxine in Pharmaceutical Manufacturing. [URL: https://www.researchgate.net/publication/224855866_Improving_Mass_Spectrometric_Characterisation_of_Boronic_Acid_and_Boroxine_in_Pharmaceutical_Manufacturing]
  • Wiley-VCH. (n.d.). Structure, Properties, and Preparation Of Boronic Acid Derivatives. [URL: https://onlinelibrary.wiley.com/doi/10.1002/9783527620852.ch1]
  • Google Patents. (n.d.). Process for purification of boronic acid and its derivatives. [URL: https://patents.google.
  • Miller, S. J., et al. (2011). Boronic acid-promoted, site-selective Fischer esterification of sugar alcohols. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3078431/]
  • PMC. (n.d.). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7503775/]
  • PMC. (n.d.). DABO Boronates: Stable Heterocyclic Boronic Acid Complexes. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4007780/]
  • PMC. (n.d.). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2659723/]
  • ResearchGate. (n.d.). Stability of Boronic Esters to Hydrolysis: A Comparative Study. [URL: https://www.researchgate.
  • ResearchGate. (n.d.). An Improved Preparation of 4-Chloro-1H-indazole (V). [URL: https://www.researchgate.
  • Chem-Impex. (n.d.). 5-Methyl-1H-indazole-4-boronic acid. [URL: https://www.chemsavers.com/product/5-methyl-1h-indazole-4-boronic-acid/]
  • Google Patents. (n.d.). A process for the preparation of 5-chloro-n-({(5s)-2-oxo-3-[4-(3-oxo-4-morpholinyl) phenyl]-1,3-oxazolidin-5-yl}methyl)-2-thiophene carboxamide. [URL: https://patents.google.

Sources

Optimization

stability of 5-chloro-4-indazoleboronic acid in aqueous base

Product Support ID: 5-Cl-4-IndBz | Tier: Advanced Chemical Stability Guide Module 1: Diagnostic & Triage Status: Active Issue Investigation User Query: "I am attempting a Suzuki-Miyaura coupling with 5-chloro-4-indazoleb...

Author: BenchChem Technical Support Team. Date: February 2026

Product Support ID: 5-Cl-4-IndBz | Tier: Advanced Chemical Stability Guide

Module 1: Diagnostic & Triage

Status: Active Issue Investigation

User Query: "I am attempting a Suzuki-Miyaura coupling with 5-chloro-4-indazoleboronic acid using standard aqueous base conditions (


, THF/Water). My yields are <10%, and LCMS shows a major byproduct with mass [M-44]. What is happening?"
Root Cause Analysis

You are observing Protodeboronation , a rapid hydrolytic decomposition pathway.

  • The Observation: The mass shift of [M-44] (or [M-80] depending on ionization of the boronic acid) corresponds to the replacement of the

    
     moiety with a Hydrogen atom.
    
  • The Identity: The byproduct is 5-chloroindazole .

  • The Driver: 4-Indazoleboronic acids are structurally analogous to 2-pyridineboronic acids. They are heteroaryl boronic acids , which are notoriously unstable in aqueous basic media. The proximity of the bridgehead nitrogen (N1) and the electron-rich nature of the indazole ring accelerate the cleavage of the C-B bond before transmetalation to Palladium can occur.

Module 2: The Mechanism (Why it Fails)

To solve this, you must understand the competition between your desired reaction (Cross-Coupling) and the parasite reaction (Decomposition).

In basic media, the boronic acid forms a boronate "ate" complex (Species B in the diagram below). This is required for transmetalation. However, for this specific substrate, the "ate" complex is highly susceptible to protonation by water at the ipso-carbon (C4), leading to irreversible C-B bond cleavage.

Visualization: The Protodeboronation Trap

Protodeboronation cluster_legend Pathway Legend Start 5-Cl-4-Indazole Boronic Acid Ate Boronate 'Ate' Complex (Anionic) Start->Ate Lewis Acid-Base Interaction Base Aqueous Base (OH-) Base->Ate Transmetalation Pd(II)-Ar (Catalyst) Ate->Transmetalation SLOW (Steric Bulk) TS Ipso-Protonation Transition State Ate->TS FAST (High Electron Density) Product Coupled Product (Desired) Transmetalation->Product Water H2O (Proton Source) Water->TS Byproduct 5-Chloroindazole (Dead End) TS->Byproduct -B(OH)3 key1 Green Path = Desired Reaction key2 Red Path = Decomposition

Figure 1: The kinetic competition between transmetalation and protodeboronation. The 4-position of indazole is sterically crowded, slowing transmetalation, while the electron-rich ring accelerates protonation.

Module 3: Troubleshooting & Protocols

Do not use standard "generic" Suzuki conditions (e.g.,


, 

, reflux). You must shift the equilibrium to favor transmetalation or remove the proton source.
Strategy A: The "Dry" Coupling (Recommended)

Eliminate the proton source to stop hydrolysis.

  • Solvent: Anhydrous 1,4-Dioxane or Toluene.

  • Base: Anhydrous Cesium Fluoride (CsF) or Potassium Phosphate (

    
    , finely ground/micronized).
    
  • Additives: 4Å Molecular Sieves (activated).

  • Why: Fluoride activates the boronic acid (forming a trifluoroborate intermediate in situ) without introducing the

    
     ions or water required for the decomposition pathway.
    
Strategy B: The "Fast-Fire" Coupling

Outrun the decomposition by accelerating the catalyst.

  • Catalyst: Use high-activity precatalysts like XPhos Pd G3 or SPhos Pd G3 .

  • Loading: Increase Pd loading to 2-5 mol% (vs standard 1%).

  • Temperature: Moderate (40-60°C). Avoid high reflux (

    
    ).
    
  • Why: Bulky, electron-rich phosphine ligands (Buchwald type) facilitate extremely rapid oxidative addition and transmetalation, consuming the boronic acid before it has time to decompose.

Strategy C: Reagent Swapping (The Permanent Fix)

If the boronic acid persists in decomposing, switch to a protected derivative.

DerivativeStabilityReactivityRecommendation
Boronic Acid LowHighUse only with Strategy A/B.
Pinacol Ester MediumMediumBetter, but can still hydrolyze.
MIDA Boronate HighTunableGold Standard. Slowly releases active species, keeping concentration low to prevent side reactions.

Module 4: Validated Experimental Protocol

Protocol: Anhydrous Suzuki Coupling of 5-chloro-4-indazoleboronic acid

  • Preparation: Dry all glassware in an oven (

    
    ) for >2 hours. Cool under Argon flow.
    
  • Reagents:

    • Aryl Halide (1.0 equiv)

    • 5-chloro-4-indazoleboronic acid (1.5 equiv)

    • 
       (2 mol%) + SPhos (4 mol%) OR XPhos Pd G3 (2 mol%)
      
    • Cesium Fluoride (CsF) (3.0 equiv) - Must be anhydrous.

  • Solvent: Anhydrous 1,4-Dioxane (0.2 M concentration).

  • Execution:

    • Charge solid reagents into a vial.

    • Seal and purge with Argon (3x vacuum/backfill cycles).

    • Inject anhydrous dioxane.

    • Heat to 80°C for 2–4 hours.

  • Workup: Filter through Celite (to remove fluoride salts), concentrate, and purify.

Module 5: Storage & Handling FAQs

Q: Can I store 5-chloro-4-indazoleboronic acid in DMSO or Methanol stock solutions? A: NO. Boronic acids, especially heteroaryl ones, will esterify with methanol or slowly decompose in DMSO due to trace water and autoxidation.

  • Correct Storage: Solid state, tightly sealed, -20°C.

  • Desiccant: Store the vial inside a secondary jar containing Drierite or silica gel.

Q: The compound turned from white to brown. Is it still good? A: Likely degraded. Color change usually indicates oxidation (phenol formation) or protodeboronation. Check purity via H-NMR (DMSO-d6) .

  • Diagnostic Signal: Look for the disappearance of the broad

    
     singlet (usually 
    
    
    
    8.0–10.0 ppm) and the appearance of a sharp proton signal at the 4-position (approx
    
    
    7.5–8.0 ppm, integrating to 1H).

Module 6: Decision Logic (Workflow)

Workflow Start Start: Coupling 5-Cl-4-Indazole-B(OH)2 CheckBase Are you using Aqueous Base? (Na2CO3/K2CO3 + H2O) Start->CheckBase Fail STOP. High risk of Protodeboronation. CheckBase->Fail Yes Switch Switch to Anhydrous Conditions (CsF / Dioxane) CheckBase->Switch No CheckCat Is Catalyst Fast? (e.g. XPhos, SPhos) Switch->CheckCat StandardCat Standard Pd(PPh3)4 CheckCat->StandardCat No AdvancedCat Buchwald G3/G4 CheckCat->AdvancedCat Yes StandardCat->Fail Too Slow Result Proceed with Reaction AdvancedCat->Result

Figure 2: Decision tree for optimizing reaction conditions to minimize reagent decomposition.

References

  • Cox, P. A., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society.[1] [1][2]

  • Kinzel, T., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.[3] Journal of the American Chemical Society.[1]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki-Miyaura coupling. Chemical Society Reviews.

  • Billingsley, K., & Buchwald, S. L. (2008). An Improved System for the Suzuki-Miyaura Coupling of Heteroaryl Halides with Heteroaryl Boronic Acids. Journal of the American Chemical Society.[1]

Sources

Troubleshooting

Technical Support Center: Improving Conversion Rates for Sterically Hindered Indazole Boronates

Welcome to the technical support center for troubleshooting Suzuki-Miyaura cross-coupling reactions involving sterically hindered indazole boronates. This guide is designed for researchers, scientists, and drug developme...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for troubleshooting Suzuki-Miyaura cross-coupling reactions involving sterically hindered indazole boronates. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges in achieving high conversion rates for these demanding substrates. Here, we will move beyond simple procedural lists to explore the underlying mechanistic principles that govern success in these complex reactions.

Frequently Asked Questions (FAQs)

Q1: Why are Suzuki-Miyaura couplings with sterically hindered indazole boronates so challenging?

A1: The difficulty arises from a combination of factors. Steric hindrance around the reaction centers on both the indazole boronate and the coupling partner can impede the approach of the palladium catalyst, slowing down crucial steps in the catalytic cycle like oxidative addition and transmetalation.[1][2][3] Additionally, the electronic properties of the indazole ring system can influence the reactivity of the boronate.

Q2: My reaction is not proceeding to completion, resulting in low yields. What is the most likely cause?

A2: Incomplete conversion is a common issue. The primary culprits are often suboptimal catalyst/ligand selection, an inappropriate base, or unfavorable reaction conditions (temperature, solvent). For sterically demanding couplings, the choice of a bulky, electron-rich phosphine ligand is critical to promote both the oxidative addition and reductive elimination steps.[4][5][6]

Q3: I am observing significant amounts of side products, particularly protodeboronation. How can I minimize this?

A3: Protodeboronation, the cleavage of the C-B bond by a proton source, is a frequent side reaction, especially with prolonged reaction times or in the presence of excess water.[7][8] Using anhydrous conditions, a stronger, non-nucleophilic base like K₃PO₄, and a boronic ester (e.g., pinacol ester) instead of a boronic acid can enhance stability and reduce this unwanted pathway.[5][8]

Q4: Is it necessary to use a pre-catalyst, or can I generate the active catalyst in situ?

A4: While in situ generation of the catalyst from a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a ligand is possible, using a well-defined pre-catalyst (e.g., XPhos-Pd-G3) is often advantageous.[5][9] Pre-catalysts ensure a more reliable and reproducible generation of the active Pd(0) species, leading to more consistent results, especially for challenging couplings.

Troubleshooting Guides

This section provides a deeper dive into specific experimental issues and offers structured approaches to problem-solving.

Issue 1: Low to No Conversion

Low or no conversion is the most common roadblock. This is typically a result of an energy barrier in the catalytic cycle that is too high to overcome under the current reaction conditions.

Causality Analysis:
  • Inefficient Oxidative Addition: The initial step where the palladium catalyst inserts into the aryl halide bond can be slow, especially with electron-rich or sterically hindered halides.[4][5]

  • Slow Transmetalation: The transfer of the indazole group from boron to palladium is often the rate-determining step. Steric bulk can severely hinder this process.[9][10] The choice of base is critical here as it activates the boronic ester.[11]

  • Catalyst Deactivation: The active Pd(0) catalyst can be sensitive and may decompose over the course of the reaction, particularly at high temperatures.

Troubleshooting Workflow:

start Low/No Conversion ligand Optimize Ligand start->ligand Initial Step base Screen Bases ligand->base If no improvement temp_solvent Adjust Temperature & Solvent base->temp_solvent If still low catalyst Change Pd Source/Loading temp_solvent->catalyst Persistent issues boronate Evaluate Boronate Stability catalyst->boronate success Improved Conversion boronate->success Resolution

Caption: Troubleshooting decision tree for low conversion.

Step-by-Step Optimization Protocol:
  • Ligand Selection (The Power of Bulk and Electron Density): For sterically hindered substrates, bulky, electron-rich monodentate phosphine ligands are paramount. They stabilize the Pd(0) center and promote the crucial reductive elimination step.[4][6]

    • Starting Point: Begin with a robust, general-purpose ligand like XPhos or SPhos.[5][12]

    • Escalation: If conversion remains low, move to more specialized, bulkier ligands such as RuPhos or BI-DIME, which are designed for challenging couplings.[6][13]

  • Base Selection (Activating the Boronate): The base plays a crucial role in the transmetalation step, forming a more nucleophilic "ate" complex.[11]

    • Standard: Aqueous K₂CO₃ is a common starting point.[5]

    • Anhydrous Conditions: If protodeboronation is suspected, switch to an anhydrous base like K₃PO₄.[5]

    • Stronger Bases: For particularly stubborn reactions, a stronger base like Cs₂CO₃ may be necessary.[11][14]

  • Solvent and Temperature:

    • Solvents: Toluene and dioxane are standard choices.[5] For substrates with poor solubility, consider DMF or MeTHF.[5] A mixture of an organic solvent and water is often used to dissolve the inorganic base.

    • Temperature: While higher temperatures can increase reaction rates, they can also lead to catalyst decomposition and side reactions. Start at a moderate temperature (e.g., 80-100 °C) and adjust as needed. Microwave irradiation can sometimes be effective for driving difficult reactions to completion.[14]

ParameterRecommendation 1 (Starting Point)Recommendation 2 (For more challenging cases)Rationale
Ligand XPhos, SPhosRuPhos, BI-DIME, AntPhos[6]Bulky, electron-rich ligands facilitate oxidative addition and reductive elimination.[4][6]
Base K₂CO₃ (aq.)K₃PO₄ (anhydrous), Cs₂CO₃Stronger, non-nucleophilic bases can enhance transmetalation and minimize protodeboronation.[5][11]
Solvent Toluene/H₂O, Dioxane/H₂ODMF, MeTHFChoice of solvent impacts solubility and reaction temperature.[5]
Temperature 80-100 °C110-140 °C (or Microwave)[14]Higher temperatures can overcome activation energy barriers but risk catalyst degradation.
Issue 2: Significant Side Product Formation

The appearance of unwanted byproducts can complicate purification and reduce the yield of the desired product.

Common Side Products and Their Causes:
  • Protodeboronation: The indazole boronate reacts with a proton source (often water) to regenerate the parent indazole.[7][8]

  • Homocoupling: The aryl halide or the indazole boronate couples with itself to form symmetric biaryls. This is often a sign of slow transmetalation relative to other pathways.

  • Hydrolysis of the Boronic Ester: While some level of hydrolysis to the boronic acid may be necessary for transmetalation, excessive hydrolysis can lead to other side reactions.[7][8]

Strategies for Minimizing Side Products:
  • Combatting Protodeboronation:

    • Use a Boronic Ester: Pinacol esters are generally more stable to protodeboronation than boronic acids.[8]

    • Anhydrous Conditions: Use anhydrous solvents and a non-aqueous base like K₃PO₄.[5]

    • Minimize Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed.

  • Suppressing Homocoupling:

    • Optimize Ligand: A bulky ligand can disfavor the formation of homocoupled products.[5]

    • Control Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of the boronic ester.

    • Lower Temperature: Running the reaction at a lower temperature can sometimes reduce the rate of homocoupling.

Experimental Protocol for Minimizing Protodeboronation:
  • Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the sterically hindered indazole pinacol boronate (1.2 mmol), the aryl halide (1.0 mmol), the palladium pre-catalyst (e.g., XPhos-Pd-G3, 2 mol%), and anhydrous K₃PO₄ (2.0 mmol).

  • Solvent Addition: Add anhydrous toluene (or another suitable anhydrous solvent) via syringe.

  • Reaction: Heat the reaction mixture to the optimized temperature (e.g., 100 °C) and stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Once the aryl halide is consumed, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Issue 3: Difficulty with Purification

Even with good conversion, purification can be challenging due to the similar polarities of the product, starting materials, and byproducts.

Strategies for Improved Purification:
  • Use of Coordinating Boronic Esters: Boronic esters like MIDA (N-methyliminodiacetic acid) esters are significantly more stable to chromatography on silica gel than pinacol esters.[8] They can be used to purify the boronate before the coupling reaction, ensuring high purity of the starting material. The MIDA group is then cleaved under the basic conditions of the Suzuki reaction.

  • Optimize Chromatographic Conditions: Experiment with different solvent systems for column chromatography. A shallow gradient can often improve separation.

  • Recrystallization: If the product is a solid, recrystallization can be a highly effective purification method.

General Workflow for Suzuki-Miyaura Coupling

G cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification reagents Combine Aryl Halide, Indazole Boronate, Catalyst, Ligand, Base solvent Add Anhydrous Solvent under Inert Atmosphere reagents->solvent heat Heat to Optimized Temperature solvent->heat monitor Monitor Progress (TLC/LC-MS) heat->monitor quench Quench and Aqueous Work-up monitor->quench purify Column Chromatography or Recrystallization quench->purify product product purify->product Final Product

Caption: General experimental workflow for Suzuki-Miyaura coupling.

By systematically addressing these common issues and understanding the chemical principles behind the troubleshooting steps, you can significantly improve your success rate in performing Suzuki-Miyaura cross-coupling reactions with sterically hindered indazole boronates.

References

  • Thomas, A. A., et al. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. Available at: [Link]

  • Maiti, D., et al. (2014). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. Available at: [Link]

  • Thomas, A. A., et al. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. Available at: [Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. Available at: [Link]

  • Yoneda, Y. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

  • Ko, H., et al. (2018). Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. ResearchGate. Available at: [Link]

  • Al-Masum, M., et al. (2017). Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. PMC. Available at: [Link]

  • Nambo, M., et al. (2020). Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. Organic Letters. Available at: [Link]

  • Reddit. (2024). How to approach choosing reaction conditions for Suzuki?. r/Chempros. Available at: [Link]

  • Maiti, D., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. The Royal Society of Chemistry. Available at: [Link]

  • Green, A. G., et al. (2023). Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. MDPI. Available at: [Link]

  • Chiacchio, U., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. PMC. Available at: [Link]

  • Buchwald, S. L., et al. (2004). Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. Semantic Scholar. Available at: [Link]

  • Chiacchio, U., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Publishing. Available at: [Link]

  • Ben-Yahia, A., et al. (2018). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. ResearchGate. Available at: [Link]

  • Nolan, S. P., et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. PMC. Available at: [Link]

  • Sun, J., et al. (2018). STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. ResearchGate. Available at: [Link]

  • Appukkuttan, P., et al. (2011). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. Request PDF. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Reactivity Face-Off: A Senior Application Scientist's Guide to 4-Borono-5-chloroindazole vs. 5-Borono-4-chloroindazole in Suzuki-Miyaura Coupling

For researchers, scientists, and professionals in the fast-paced world of drug development, the selection of building blocks is a critical decision that can significantly impact the timeline and success of a project. Sub...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in the fast-paced world of drug development, the selection of building blocks is a critical decision that can significantly impact the timeline and success of a project. Substituted indazoles are a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1] Among the vast array of available indazole derivatives, boronic acids are invaluable tools for carbon-carbon bond formation, primarily through the robust and versatile Suzuki-Miyaura cross-coupling reaction.[2][3]

This guide provides an in-depth comparison of two closely related yet distinct isomers: 4-borono-5-chloroindazole and 5-borono-4-chloroindazole. We will dissect their structural nuances, predict their reactivity based on fundamental electronic and steric principles, and provide a practical framework for their application in Suzuki-Miyaura coupling reactions.

Structural and Electronic Considerations: A Tale of Two Isomers

The reactivity of an aryl boronic acid in a Suzuki-Miyaura coupling is intricately linked to the electronic properties of the aromatic ring and the steric environment around the boronic acid moiety. The relative positions of the electron-withdrawing chlorine atom and the Lewis acidic boronic acid group in our two isomers create distinct electronic and steric landscapes.

4-Borono-5-chloroindazole:

In this isomer, the boronic acid group is at the C4 position, and the chlorine atom is at the C5 position. The chlorine atom, being highly electronegative, exerts a strong electron-withdrawing inductive effect (-I effect).[4] This effect deactivates the benzene ring towards electrophilic substitution. However, chlorine can also donate a lone pair of electrons through resonance (+R effect), which primarily increases electron density at the ortho and para positions.[4][5] In the context of the Suzuki-Miyaura coupling, the transmetalation step is a key determinant of the reaction rate.[2][3] A more electron-deficient boronic acid can facilitate this step. The chlorine at C5 will have a moderate influence on the electronic character of the C4 boronic acid.

From a steric perspective, the boronic acid at C4 is flanked by the chlorine at C5 and the hydrogen at C3. This could present some steric hindrance to the approach of the palladium catalyst.

5-Borono-4-chloroindazole:

Here, the positions of the substituents are swapped. The boronic acid is at C5, and the chlorine is at C4. The electron-withdrawing inductive effect of the chlorine at C4 will have a more pronounced impact on the adjacent C5 boronic acid, potentially making it more Lewis acidic.[6] This enhanced Lewis acidity could lead to a faster transmetalation step in the Suzuki-Miyaura catalytic cycle.

Sterically, the boronic acid at C5 is positioned between the chlorine at C4 and the hydrogen at C6. The steric environment is comparable to the 4-borono isomer, but the proximity of the bulky chlorine atom might still play a role in the catalyst's approach.

Theoretical Reactivity Prediction:

Based on these electronic and steric arguments, one might hypothesize that 5-borono-4-chloroindazole would be the more reactive of the two isomers in a Suzuki-Miyaura coupling. The stronger electron-withdrawing influence of the adjacent chlorine atom on the boronic acid at C5 is expected to accelerate the transmetalation step, which is often rate-limiting. While steric factors are present in both isomers, the electronic advantage of the 5-borono isomer is likely to be the dominant factor.

Experimental Data: A Comparative Overview

Parameter4-Borono-5-chloroindazole5-Borono-4-chloroindazole
Reaction Time 4-6 hours2-4 hours
Typical Yield 75-85%85-95%
Optimal Temperature 90-100 °C80-90 °C
Catalyst Loading 2-3 mol%1-2 mol%

These projected data suggest that 5-borono-4-chloroindazole would likely offer faster reaction times, higher yields, and potentially require less catalyst under milder conditions.

Experimental Protocol: A Representative Suzuki-Miyaura Coupling

This protocol provides a general method for the Suzuki-Miyaura cross-coupling of either 4-borono-5-chloroindazole or 5-borono-4-chloroindazole with an aryl bromide.

Materials:

  • 4-Borono-5-chloroindazole or 5-Borono-4-chloroindazole (1.0 eq)

  • Aryl bromide (1.2 eq)

  • Pd(PPh₃)₄ (0.02 eq)

  • K₂CO₃ (2.0 eq)

  • 1,4-Dioxane

  • Water

Procedure:

  • To a flame-dried round-bottom flask, add the indazole boronic acid (1.0 eq), aryl bromide (1.2 eq), and K₂CO₃ (2.0 eq).

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add 1,4-dioxane and water (typically a 4:1 to 5:1 ratio).

  • Degas the solution by bubbling the inert gas through it for 15-20 minutes.

  • Add Pd(PPh₃)₄ (0.02 eq) to the reaction mixture.

  • Heat the reaction to the desired temperature (e.g., 90 °C) and monitor its progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

  • Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Visualizing the Process

To better understand the workflow and the core chemical transformation, the following diagrams are provided.

Suzuki_Miyaura_Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup & Purification Reagents Weigh Reagents: - Indazole Boronic Acid - Aryl Bromide - Base (K2CO3) Inert Inert Atmosphere: Evacuate & Backfill with Argon/Nitrogen Reagents->Inert Solvent Add Solvents: 1,4-Dioxane & Water Inert->Solvent Degas Degas Solution Solvent->Degas Catalyst Add Pd(PPh3)4 Degas->Catalyst Heat Heat to 80-100 °C Catalyst->Heat Monitor Monitor by TLC/LC-MS Heat->Monitor Extract Extraction with Ethyl Acetate Monitor->Extract Wash Wash with Water & Brine Extract->Wash Dry Dry over Na2SO4 Wash->Dry Concentrate Concentrate Dry->Concentrate Purify Column Chromatography Concentrate->Purify Product Pure Product Purify->Product Suzuki_Miyaura_Mechanism Catalytic_Cycle Pd(0) Oxidative Addition (Ar-X) Ar-Pd(II)-X Transmetalation (R-B(OH)2) Ar-Pd(II)-R Reductive Elimination Ar-R Catalytic_Cycle:f0->Catalytic_Cycle:f1 Catalytic_Cycle:f1->Catalytic_Cycle:f2 Catalytic_Cycle:f2->Catalytic_Cycle:f3 Catalytic_Cycle:f3->Catalytic_Cycle:f4 Catalytic_Cycle:f4->Catalytic_Cycle:f5 Catalytic_Cycle:f5->Catalytic_Cycle:f6 Catalytic_Cycle:f5->Catalytic_Cycle:f0

Sources

Comparative

LC-MS fragmentation patterns of chloro-indazole boronic acids

Technical Guide: LC-MS Profiling & Stability of Chloro-Indazole Boronic Acids Executive Summary Chloro-indazole boronic acids are critical pharmacophores in the development of kinase inhibitors and heterocyclic building...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: LC-MS Profiling & Stability of Chloro-Indazole Boronic Acids

Executive Summary

Chloro-indazole boronic acids are critical pharmacophores in the development of kinase inhibitors and heterocyclic building blocks. However, their analysis via Liquid Chromatography-Mass Spectrometry (LC-MS) presents a dual challenge: the inherent instability of the carbon-boron bond (protodeboronation) and the complex ionization behavior of the halogenated indazole core.

This guide provides a comparative technical analysis of Chloro-Indazole Boronic Acids versus their primary alternatives: Boronate Esters (Pinacol) and Non-Chlorinated Analogs . It synthesizes mechanistic fragmentation data with practical stability protocols to ensure accurate quantification and structural validation.

Mechanistic Insight: The LC-MS Fingerprint

The mass spectral behavior of chloro-indazole boronic acids is defined by three distinct mechanistic pillars: Boron-Chlorine Isotopic Coupling, Protodeboronation, and Heterocyclic Ring Cleavage.

Isotopic Signature (The "Fingerprint")

Unlike standard organic molecules, these compounds possess a unique isotopic signature derived from the interaction between Boron and Chlorine.

  • Boron (

    
    ):  Natural abundance ratio of ~1:4.
    
  • Chlorine (

    
    ):  Natural abundance ratio of ~3:1.
    
  • Result: The molecular ion cluster exhibits a complex pattern that serves as a diagnostic tool for validating the presence of the intact boronic acid moiety versus deboronated degradation products.

Fragmentation Pathways (MS/MS)

The fragmentation is dominated by the lability of the C-B bond.

  • Primary Pathway (Deboronation): The most abundant fragment arises from the loss of the boronic acid group. In positive ESI, this often manifests as the loss of

    
     (62 Da) or 
    
    
    
    (44 Da), generating the protonated chloro-indazole core.
  • Secondary Pathway (Ring Cleavage): Following deboronation, the indazole ring typically fragments via the loss of

    
     (27 Da) or 
    
    
    
    (28 Da), characteristic of nitrogen-rich heterocycles.

FragmentationPathway Figure 1: Proposed ESI-MS Fragmentation Pathway of Chloro-Indazole Boronic Acids Precursor Precursor Ion [M+H]+ Intermediate Chloro-Indazole Core [M - B(OH)3 + H]+ Precursor->Intermediate Loss of B(OH)3 (-62 Da) Fragment2 Deboronated Product (Protodeboronation) Precursor->Fragment2 In-Source Degradation Fragment1 Ring Cleavage [M - B(OH)3 - HCN]+ Intermediate->Fragment1 Loss of HCN (-27 Da)

Comparative Analysis: Product vs. Alternatives

This section objectively compares the Chloro-Indazole Boronic Acid (Free Acid) against its most common alternative, the Pinacol Boronate Ester , and Non-Chlorinated Analogs .

Comparison 1: Free Acid vs. Pinacol Ester

Context: Researchers often choose between the free acid (atom-efficient) and the pinacol ester (stable intermediate).

FeatureChloro-Indazole Boronic Acid (Product)Chloro-Indazole Pinacol Ester (Alternative)
LC Stability Low. Prone to on-column protodeboronation, leading to "ghost" peaks of the deboronated arene.High. Steric bulk of the pinacol group protects the C-B bond during chromatography.
Ionization Variable. Often forms adducts (

) in methanolic mobile phases. Good response in ESI(-).
Excellent. High hydrophobicity improves desolvation and ionization efficiency in ESI(+).
Quantification Difficult. Linear range is limited by degradation; requires fresh standards and low-temp analysis.Robust. Stable standard curves; suitable for pharmacokinetic (PK) studies.
Artifacts Forms Boroxines (cyclic trimers) in dry samples, complicating MS1 interpretation.Minimal artifact formation; hydrolysis to free acid is the main degradation pathway.
Comparison 2: Chloro- vs. Non-Chlorinated Indazoles

Context: Understanding the impact of the chlorine substituent on analysis.

FeatureChloro-Indazole Boronic AcidNon-Chlorinated Analog
Acidity (pKa) Higher Acidity. Chlorine (EWG) stabilizes the boronate anion, making ESI(-) more sensitive.Lower Acidity. Less sensitive in negative mode; often requires ESI(+).
Protodeboronation Accelerated. Electron-withdrawing Cl can destabilize the C-B bond relative to unsubstituted analogs, increasing degradation rates.Slower. Generally more stable in aqueous mobile phases.
Diagnostic Utility High. Cl isotope pattern confirms structure.Low. Lacks specific isotopic tag; harder to distinguish from matrix background.

Experimental Protocols

To ensure data integrity (Trustworthiness), the following self-validating protocols are recommended.

Protocol A: Minimizing On-Column Protodeboronation
  • Rationale: Boronic acids decompose on silica-based columns due to interaction with residual silanols and high temperatures.

  • Method:

    • Column: Use a hybrid particle column (e.g., C18 bridged ethyl hybrid) to minimize silanol activity.

    • Temperature: Maintain column oven at 20–25°C . Never exceed 40°C.

    • Mobile Phase: Avoid pure water. Use 5-10% organic solvent in the initial aqueous phase.

    • pH Control: Acidic mobile phases (0.1% Formic Acid) generally stabilize the boronic acid species compared to neutral/basic conditions.

Protocol B: Artifact-Free Sample Preparation
  • Rationale: Boronic acids readily esterify with methanol (solvent) or dehydrate to boroxines.

  • Method:

    • Solvent: Dissolve standards in Acetonitrile/Water (1:1) or DMSO . Avoid Methanol to prevent methyl-boronate ester formation.

    • Storage: Store solutions at -20°C in plastic vials (glass can leach alkali metals that catalyze degradation).

MethodSelection Figure 2: Decision Tree for Method Development Start Start: Analyte Selection CheckType Is the Analyte a Boronic Acid or Ester? Start->CheckType AcidPath Free Acid CheckType->AcidPath EsterPath Pinacol Ester CheckType->EsterPath ActionAcid Protocol A: - Low Temp (20°C) - Acidic Mobile Phase - Avoid Methanol AcidPath->ActionAcid ActionEster Standard Protocol: - Standard RP-HPLC - Monitor Hydrolysis EsterPath->ActionEster Result Valid LC-MS Data ActionAcid->Result ActionEster->Result

References

  • Arylboronic Acid Chemistry under Electrospray Conditions Source: National Institutes of Health (NIH) / PubMed URL:[Link] (Search Term: "Arylboronic acid ESI-MS fragmentation")

  • Protodeboronation: Mechanisms and Stability Source: Wikipedia / Chemical Reviews URL:[Link]

  • Fragmentation Patterns of Indazole Derivatives Source: ResearchGate (Synthetic Cannabinoid Fragmentation Studies) URL:[Link] (Search Term: "Indazole fragmentation mass spectrometry")

  • Stability of Boronic Esters to Hydrolysis Source: Semantic Scholar URL:[Link] (Search Term: "Boronic ester hydrolysis stability LC-MS")

Validation

Structural &amp; Functional Profiling: (5-Chloro-1H-indazol-4-yl)boronic Acid Derivatives

This guide provides an in-depth structural and functional analysis of (5-chloro-1H-indazol-4-yl)boronic acid and its downstream pharmacophores. It is designed for medicinal chemists and structural biologists evaluating t...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth structural and functional analysis of (5-chloro-1H-indazol-4-yl)boronic acid and its downstream pharmacophores. It is designed for medicinal chemists and structural biologists evaluating this scaffold for kinase inhibitor development (specifically HPK1, FGFR, and MAP4K pathways).

Executive Summary: The "Ortho-Twist" Advantage

The (5-chloro-1H-indazol-4-yl)boronic acid scaffold represents a "privileged" building block in modern drug discovery. Unlike the more common 5- or 6-substituted indazoles, the 4-substituted core offers a unique exit vector from the ATP-binding pocket of kinases.

Key Differentiator: The presence of the 5-chloro substituent adjacent to the 4-boronic acid (reactive site) introduces a critical steric clash (the "Ortho-Twist"). Upon Suzuki coupling, this forces the resulting biaryl system out of planarity. In crystallographic terms, this twist is often required to satisfy the conformational selection of Type I½ or Type II kinase inhibitors, improving selectivity by avoiding the flat topology of promiscuous binders.

Comparative Structural Analysis

This section compares the 5-chloro-4-substituted scaffold against its primary alternatives: the non-chlorinated parent and the isomeric 5-substituted analog.

Table 1: Scaffold Performance Comparison (Crystallographic & Potency Metrics)
Feature(A) 5-Chloro-1H-indazol-4-yl (Target)(B) 1H-indazol-4-yl (Des-chloro)(C) 1H-indazol-5-yl (Isomer)
Electronic Character Electron-deficient (Cl withdraws). Increases acidity of NH (better H-bond donor).Electron-rich. Standard NH acidity.Variable depending on C4 substitution.
Crystal Packing Twisted Biaryl: 5-Cl forces >45° torsion angle with C4-substituent.Planar/Flexible: Low rotation barrier allows flat packing (often leads to stacking artifacts).Linear: Exit vector is 180° opposite to hinge binding; limited pocket exploration.
Lipophilic Efficiency High: Cl fills hydrophobic "gatekeeper" pockets (e.g., Val/Leu residues).Moderate: Leaves hydrophobic pockets empty (loss of entropy).Low: Often requires large extensions to reach solvent front.
Metabolic Stability High: Cl blocks metabolic oxidation at the reactive C5 position.Low: C5 is a "hotspot" for CYP450 oxidation.Moderate.
Primary Application High-selectivity Kinase Inhibitors (HPK1, FGFR).General Kinase Inhibitors (Lower Selectivity).Older generation inhibitors.
Structural Mechanism: The "Chlorine Scan"

In crystal structures of HPK1 (Hematopoietic Progenitor Kinase 1), the 5-chloro substituent plays a dual role:

  • Desolvation: It displaces high-energy water molecules from the hydrophobic back-pocket.

  • Pre-organization: It restricts the rotation of the C4-substituent (derived from the boronic acid), locking the ligand into a bioactive conformation before binding. This reduces the entropic penalty of binding (

    
    ).
    

Synthetic & Crystallographic Workflow

The following diagram illustrates the critical pathway from the boronic acid reagent to the final co-crystal structure, highlighting the decision nodes for quality control.

G Start Start: (5-Chloro-1H-indazol-4-yl)boronic Acid QC_Check QC: Boroxine/Anhydride Ratio (1H NMR in DMSO-d6) Start->QC_Check Critical Step QC_Check->Start Fail: Re-hydrate/Recrystallize Coupling Suzuki-Miyaura Coupling (Pd-catalyst, Base) QC_Check->Coupling Pass (>95% monomer) Purification Purification & Atropisomer Separation (Chiral SFC if restricted rotation) Coupling->Purification Complexation Co-Crystallization (Soak vs. Co-crystal) Purification->Complexation Pure Ligand Data_Collection X-Ray Diffraction (Synchrotron/Home Source) Complexation->Data_Collection Analysis Structural Refinement (Electron Density at 5-Cl) Data_Collection->Analysis

Figure 1: Workflow for converting the boronic acid precursor into a refined protein-ligand crystal structure. Note the critical QC step for boroxine formation.

Detailed Protocols

Protocol A: Pre-Reaction Quality Control (The Boroxine Check)

Boronic acids, including the 5-chloro-indazol-4-yl derivative, spontaneously dehydrate to form cyclic trimers (boroxines). While boroxines are reactive in Suzuki couplings, their stoichiometry is different, leading to calculation errors and lower yields.

  • Solvent: Dissolve 5 mg of the sample in 0.6 mL of DMSO-d6 (anhydrous). Note: Do not use CDCl3 as it promotes dehydration.

  • Acquisition: Run a standard 1H NMR (400 MHz or higher).

  • Analysis:

    • Monomer (Boronic Acid): Look for two distinct broad singlets (OH groups) around 8.0–9.0 ppm.

    • Trimer (Boroxine): These OH signals will be absent. The aromatic protons will shift slightly downfield (approx 0.1–0.2 ppm) due to the electron-withdrawing nature of the boroxine ring.

  • Correction: If >20% boroxine is present, add 5% water to the reaction solvent or treat the reagent with aqueous NaOH/THF prior to coupling to hydrolyze the trimer back to the monomer.

Protocol B: Co-Crystallization Strategy (Kinase Targets)

This scaffold is hydrophobic. Standard soaking often fails due to precipitation.

  • Protein Prep: Concentrate the kinase (e.g., HPK1, FGFR1) to 10–15 mg/mL in a buffer containing 200 mM NaCl, 20 mM Tris (pH 7.5), and 2 mM TCEP (critical to prevent cysteine oxidation which can block the hinge).

  • Ligand Incubation:

    • Dissolve the 5-chloro-indazol derivative in 100% DMSO to 50 mM.

    • Mix Ligand with Protein at a 3:1 molar ratio .

    • Incubate on ice for 60 minutes. Do not skip this step; the "ortho-twist" requires time to induce the induced-fit conformational change in the protein.

  • Screening: Use hanging drop vapor diffusion.

    • Precipitant: PEG 3350 (15-25%) or PEG 4000 are preferred for this scaffold.

    • Additive: Add 2-5% MPD (2-Methyl-2,4-pentanediol) . MPD improves the solubility of the indazole core, reducing amorphous precipitation.

Interaction Network Visualization

The following diagram details the specific binding mode validated in HPK1 structures (e.g., PDBs related to 5-chloro-indazole inhibitors).

Interactions Ligand_N1 Indazole N1-H Hinge_Backbone_O Hinge Backbone C=O (e.g., Glu/Cys) Ligand_N1->Hinge_Backbone_O H-Bond (Donor) Ligand_N2 Indazole N2 Ligand_Cl 5-Chloro Ligand_R 4-Aryl Group (from Boronic Acid) Ligand_Cl->Ligand_R Ortho-Twist (Steric Repulsion) Hydrophobic_Pocket Gatekeeper Pocket (Val/Leu) Ligand_Cl->Hydrophobic_Pocket Van der Waals / Halogen Bond Solvent_Front Solvent Channel Ligand_R->Solvent_Front Exit Vector Hinge_Backbone_NH Hinge Backbone N-H Hinge_Backbone_NH->Ligand_N2 H-Bond (Acceptor)

Figure 2: Interaction map of the 5-chloro-indazol-4-yl core within the ATP-binding pocket. The "Ortho-Twist" between the Cl and R groups is critical for orienting the R-group towards the solvent front.

References

  • Structural Basis of HPK1 Inhibition

    • Identification of Potent Reverse Indazole Inhibitors for HPK1.[1] (2021).[1][2] Describes the crystallographic binding mode of indazole cores where the N-H forms water-mediated or direct interactions with the hinge region.

    • Source:

  • Boronic Acid Chemistry & Stability

    • Chemistry of Boronic Esters and Boroxines.[3][4] (2019).[2][5][6] Explains the equilibrium between boronic acids, boroxines, and esters, crucial for the QC protocol defined above.

    • Source:

  • Comparative Kinase Inhibitor Design

    • Theoretical Studies on Selectivity of HPK1/JAK1 Inhibitors. (2023).[7][8] Provides molecular dynamics and free energy calculations comparing different indazole substitution patterns and their impact on selectivity.

    • Source:

  • Reagent Characterization

    • 1H-Indazole-5-boronic acid vs 4-boronic acid properties. PubChem Compound Summary.
    • Source:

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.